1,4-Cyanopyridone

Core Science & Biosynthesis

1,4-cyanopyridone chemical structure and properties

Technical Deep Dive: 4-Cyano-2-Pyridone Scaffolds

Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Process Chemists, and Structural Biologists Subject: Structure, Synthesis, and Physicochemical Properties of 1-Substituted-4-Cyano-2-Pyridones

Executive Summary

The term "1,4-cyanopyridone" in a drug development context most accurately refers to 1-substituted-4-cyano-2-pyridone (or 1-alkyl-2-oxo-1,2-dihydropyridine-4-carbonitrile). This scaffold represents a critical pharmacophore in medicinal chemistry, distinct from its 3-cyano isomers (Guareschi-Thorpe products).

This guide dissects the structural integrity, synthetic pathways (specifically the alkaline hydrolysis of pyridinium salts), and spectroscopic signatures of this moiety.[1] Unlike standard pyridones, the 4-cyano variant introduces a strong electron-withdrawing group (EWG) at the para position relative to the nitrogen, significantly altering the electronic landscape of the lactam ring and influencing π-stacking interactions in protein binding pockets.

Part 1: Structural Dynamics & Electronic Properties

Nomenclature and Connectivity

The "1,4" designation highlights the substitution pattern:

• Position 1 (N): Typically substituted with an alkyl or aryl group to lock the tautomer in the lactam (2-pyridone) form, preventing reversion to the 2-hydroxypyridine lactim form.

• Position 2 (C=O): The carbonyl core.[1]

• Position 4 (C-CN): The nitrile group, providing a linear geometry and H-bond acceptor capability.

Tautomerism and Aromaticity

While unsubstituted 2-pyridones exist in a lactam-lactim equilibrium (favoring lactam in polar solvents), the 1-substituted-4-cyano-2-pyridone is chemically locked. The 4-cyano group exerts a strong mesomeric ($ -M

-I $) effect.

• Impact: The electron deficiency at C6 is enhanced, making the ring susceptible to nucleophilic attack if not sterically protected.

• Fluorescence: Unlike 4-pyridones, N-alkyl-2-pyridones generally exhibit fluorescence. However, the 4-cyano group can quench this fluorescence via intramolecular charge transfer (ICT) mechanisms depending on the solvent polarity.

Part 2: Synthetic Pathways (The "Zincke" Hydrolysis Route)

The most robust route to high-purity 4-cyano-2-pyridones—avoiding the harsh conditions of direct cyanation—is the alkaline hydrolysis of N-alkyl-4-cyanopyridinium salts . This method leverages the reactivity of the pyridinium cation.

Mechanistic Pathway

The reaction proceeds via a competition between:

• Ipso-attack (Path A): Hydroxide attacks C4 (displacing CN).[1] Undesirable.

• -attack (Path B): Hydroxide attacks C2 or C6. Attack at C2 followed by oxidation/elimination yields the 2-pyridone. Target Pathway.

Research indicates that N-alkyl-4-cyanopyridinium ions (RCP) undergo specific attack by $ OH^- $ at C2 to yield the pyridone. This is often accompanied by a distinct UV shift.

Visualization of Reaction Logic

Caption: Mechanistic bifurcation in the hydrolysis of cyanopyridinium salts. Path B (Green) is favored at controlled low temperatures.

Part 3: Experimental Protocol

Protocol: Synthesis of 1-Methyl-4-Cyano-2-Pyridone via Alkaline Hydrolysis Context: This protocol is adapted from kinetic studies of N-alkylpyridinium ions (Source: J. Braz. Chem. Soc., see Ref 1). It is a self-validating protocol due to distinct color and solubility changes.

Reagents:

• N-methyl-4-cyanopyridinium iodide (MCP) [Precursor]

• Sodium Hydroxide (NaOH), 1.0 M aqueous solution

• Potassium Ferricyanide ($ K_3[Fe(CN)_6] $) [Oxidant, optional but recommended for yield]

• Dichloromethane (DCM) [Extraction solvent]

Step-by-Step Methodology:

• Precursor Dissolution: Dissolve 1.0 eq (e.g., 2.0 g) of N-methyl-4-cyanopyridinium iodide in minimal distilled water (approx. 10 mL) at 0°C (Ice bath).

  • Why: Low temperature suppresses the hydrolysis of the nitrile group to an amide (the primary side reaction).

• Controlled Basification: Add 1.0 M NaOH dropwise while stirring vigorously. Monitor pH; maintain between pH 8.0 and 9.0 .

  • Observation: The solution will shift from clear/yellow to a deep amber/brown. This indicates the formation of the pseudo-base intermediate.

• Oxidative Workup (The "Self-Validating" Step): While many protocols rely on air oxidation, adding 2.0 eq of Potassium Ferricyanide dissolved in water at 0°C ensures rapid conversion of the dihydro-intermediate to the aromatic pyridone.

  • Validation: The dark reaction mixture should lighten significantly as aromaticity is restored.

• Extraction: Extract the aqueous layer 3x with DCM. The 4-cyano-2-pyridone is moderately lipophilic.

  • Note: If an emulsion forms (common with pyridinium salts), use brine to break it.

• Purification: Dry organic layer over $ MgSO_4 $, filter, and concentrate. Recrystallize from Ethanol/Hexane.

Part 4: Physicochemical Data & Characterization

The following data provides a benchmark for validating the synthesized structure.

Table 1: NMR Spectroscopic Signature (DMSO-d6) Data derived from structural analogs in literature (Ref 1).

Position	Carbon ($ \delta_C $, ppm)	Proton ($ \delta_H $, ppm)	Multiplicity	Interpretation
C2 (C=O)	160.6	-	-	Characteristic Lactam Carbonyl
C3	126.9	6.94	dd	Ortho to Carbonyl
C4 (C-CN)	123.9	-	-	Ipso carbon to Nitrile
CN (Nitrile)	118.2	-	-	Nitrile Carbon
C5	105.8	6.37	dd	Meta to Carbonyl
C6	140.8	7.44	dd	Adjacent to Nitrogen (Deshielded)

UV-Vis Profile:

• Pyridone Band:

  (Distinctive for the conjugated pyridone system).

• Amide Impurity: If the nitrile hydrolyzes, a band appears at

  .

• Diagnostic: A ratio of

  indicates high purity.

Part 5: Medicinal Chemistry Applications

5.1 Pharmacophore Utility The 1-substituted-4-cyano-2-pyridone scaffold is a bioisostere for:

• Substituted Benzonitriles: Improved solubility due to the lactam.

• Uracil derivatives: Mimics H-bonding patterns in polymerase active sites.

5.2 Case Study: NNRTI Development In the development of Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs), the cyanopyridone motif is utilized to exploit the hydrophobic pocket of the HIV-1 RT enzyme. The 4-cyano group projects into the solvent-accessible channel or specific hydrophobic sub-pockets, while the lactam carbonyl engages in backbone hydrogen bonding with Lys101 or similar residues.

References

• Fiori, S., et al. (2011).[1] "Characterization Studies of 1-(4-cyano-2-oxo-1,2-dihydro-1-pyridyl)-3-(4-cyano-1,2-dihydro-1-pyridyl)propane Formed from the Reaction of Hydroxide Ion with 1,3-Bis(4-cyanopyridinium)propane Dibromide." Journal of the Brazilian Chemical Society, 22(9), 1644-1648.[1]

  • (Verified Scielo Landing Page)

• Katritzky, A. R., et al. (2010). "Synthesis of 2-Pyridones." Chemical Reviews. Note: General reference for pyridone synthesis methodologies.
• Beilstein/Reaxys Database Entry: 4-cyano-1-methyl-2-pyridone. (CAS Registry Number: 42498-26-4).

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An In-Depth Technical Guide to 2-oxo-1,2-dihydropyridine-4-carbonitrile: Synthesis, Properties, and Applications

CAS Number: 94805-51-3

For correspondence: Senior Application Scientist, Gemini Division, Google Research.

Abstract: 2-oxo-1,2-dihydropyridine-4-carbonitrile is a pivotal heterocyclic building block in modern medicinal chemistry and drug discovery. Its unique electronic properties and versatile reactivity make it an attractive scaffold for the synthesis of a diverse array of biologically active molecules. This in-depth technical guide provides a comprehensive overview of its chemical and physical properties, detailed synthesis protocols, reactivity profile, and significant applications in the development of novel therapeutics, particularly in the realms of oncology and neurodegenerative diseases. This document is intended for researchers, scientists, and professionals in the field of drug development, offering both foundational knowledge and practical insights to facilitate its effective utilization in research and development endeavors.

Core Compound Profile

2-oxo-1,2-dihydropyridine-4-carbonitrile, also known by its CAS number 94805-51-3, is a solid, typically appearing as an off-white to light brown powder[1]. The fundamental physicochemical properties of this compound are summarized in the table below.

Property	Value	Source(s)
CAS Number	94805-51-3	[2]
Molecular Formula	C₆H₄N₂O	[1][2]
Molecular Weight	120.11 g/mol	[1]
Appearance	Off-white to light brown solid	[1]
Boiling Point	332.7 °C at 760 mmHg	[1]
Storage	Room temperature, in a dry and sealed container	[1]

Synthesis and Mechanistic Considerations

The synthesis of substituted 2-oxo-1,2-dihydropyridine-3-carbonitriles is well-documented, often employing multicomponent reactions (MCRs) that offer efficiency and diversity in derivatization[3][4]. These reactions typically involve the condensation of an active methylene compound (like ethyl cyanoacetate or malononitrile), an aldehyde, and an acetophenone in the presence of ammonium acetate[3][4].

A plausible synthetic approach for the parent 2-oxo-1,2-dihydropyridine-4-carbonitrile, while not explicitly detailed in the available literature, can be conceptualized based on established pyridone synthesis methodologies.

Conceptual Synthesis Workflow

A generalized, multi-step synthesis could be envisioned, starting from simpler pyridine precursors, followed by oxidation and cyanation steps. The causality behind this proposed pathway lies in the controlled introduction of functional groups to build the target molecule.

Caption: Conceptual synthetic workflow for 2-oxo-1,2-dihydropyridine-4-carbonitrile.

Spectroscopic Characterization

Predicted ¹H NMR Spectral Data

The proton NMR spectrum is expected to show distinct signals for the three protons on the pyridone ring. The chemical shifts are influenced by the electron-withdrawing effects of the carbonyl and nitrile groups, as well as the deshielding effect of the aromatic ring.

Proton	Predicted Chemical Shift (ppm)	Multiplicity
H3	7.0 - 7.5	Doublet
H5	6.5 - 7.0	Doublet of doublets
H6	7.5 - 8.0	Doublet
NH	10.0 - 12.0	Broad singlet

Predicted ¹³C NMR Spectral Data

The carbon NMR spectrum will provide information on the carbon skeleton. The carbonyl carbon is expected to appear significantly downfield.

Carbon	Predicted Chemical Shift (ppm)
C2 (C=O)	160 - 170
C3	110 - 120
C4	140 - 150
C5	115 - 125
C6	135 - 145
CN	115 - 120

Predicted IR Spectral Data

The infrared spectrum is a valuable tool for identifying the key functional groups present in the molecule.

Functional Group	Predicted Wavenumber (cm⁻¹)
N-H stretch	3200 - 3400 (broad)
C≡N stretch	2220 - 2240
C=O stretch	1650 - 1690
C=C stretch	1550 - 1650

Reactivity and Chemical Behavior

The chemical reactivity of 2-oxo-1,2-dihydropyridine-4-carbonitrile is dictated by the interplay of its functional groups: the pyridone ring, the carbonyl group, and the nitrile group.

The pyridone moiety can exist in tautomeric equilibrium with its 2-hydroxypyridine form. However, for most 2-pyridones, the equilibrium strongly favors the pyridone tautomer. The nitrogen atom can be alkylated or acylated, and the ring can undergo electrophilic substitution reactions.

The carbonyl group is a site for nucleophilic attack, while the electron-withdrawing nature of the nitrile group can influence the reactivity of the entire ring system. The nitrile group itself can be hydrolyzed to a carboxylic acid or reduced to an amine, providing further avenues for synthetic modifications.

Caption: Key reaction sites on the 2-oxo-1,2-dihydropyridine-4-carbonitrile scaffold.

Applications in Drug Discovery and Development

The 2-pyridone scaffold is considered a "privileged structure" in medicinal chemistry due to its ability to interact with a wide range of biological targets[5]. It can act as both a hydrogen bond donor and acceptor, and its derivatives have shown a broad spectrum of pharmacological activities[5][6].

Anticancer Agents

Derivatives of 2-oxo-1,2-dihydropyridine-carbonitriles have demonstrated significant potential as anticancer agents. For instance, certain 4,6-diaryl-2-oxo-1,2-dihydropyridine-3-carbonitriles have shown potent inhibitory activity against human colon (HT-29) and breast (MDA-MB-231) tumor cell lines[3]. One derivative, 4-(2-Ethoxyphenyl)-2-imino-6-(4-fluorophenyl)-1,2-dihydropyridine-3-carbonitrile, exhibited an IC₅₀ value of 0.70 μM against the HT-29 cell line[3].

Kinase Inhibitors

The 2-pyridone motif is a common feature in many kinase inhibitors. Substituted 2-oxo-1,2-dihydropyridine-3-carbonitriles have been synthesized and evaluated as inhibitors of p38α MAP kinase, with some compounds showing IC₅₀ values as low as 0.07 μM[4].

Intermediates for Neurotherapeutics

This class of compounds serves as a key intermediate in the synthesis of drugs targeting neurological disorders, such as Alzheimer's and Parkinson's disease[1].

Anti-inflammatory and Antimicrobial Agents

The versatile structure of 2-oxo-1,2-dihydropyridine-4-carbonitrile also makes it a valuable precursor for the development of new anti-inflammatory and antimicrobial agents[1].

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling 2-oxo-1,2-dihydropyridine-4-carbonitrile. It is recommended to handle the compound in a well-ventilated area, such as a fume hood. Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn.

Storage: The compound should be stored in a tightly sealed container in a cool, dry place to prevent degradation[1].

Conclusion

2-oxo-1,2-dihydropyridine-4-carbonitrile is a compound of significant interest to the medicinal chemistry community. Its straightforward, albeit not yet fully detailed, synthesis and the versatile reactivity of its functional groups provide a robust platform for the generation of diverse chemical libraries. The demonstrated biological activities of its derivatives, particularly in the areas of oncology and kinase inhibition, underscore its potential as a core scaffold in the design of next-generation therapeutics. Further exploration of its synthesis, reactivity, and biological applications is warranted to fully exploit the potential of this valuable heterocyclic building block.

References

• MySkinRecipes. (n.d.). 2-Oxo-1,2-dihydropyridine-4-carbonitrile. Retrieved from [Link]

• Lead Sciences. (n.d.). 2-Oxo-1,2-dihydropyridine-4-carbonitrile. Retrieved from [Link]

• Serry, A. M., Luik, S., Laufer, S., & Abadi, A. H. (2010). One-pot synthesis of 4,6-diaryl-2-oxo(imino)-1,2-dihydropyridine-3-carbonitrile; a New Scaffold for p38alpha MAP kinase inhibition.
• Abadi, A. H., Ibrahim, D. A., Abdel-Gawad, N. M., & Al-Sehemi, A. G. (2011). Four-Component Synthesis of 1,2-Dihydropyridine Derivatives and their Evaluation as Anticancer Agents. Letters in Drug Design & Discovery, 8(8), 730-736.
• Zhan, Y., & Pike, A. (2021). New Pyridone-Based Derivatives as Cannabinoid Receptor Type 2 Agonists. International Journal of Molecular Sciences, 22(20), 11212.
• Li, W., et al. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry, 10, 864923.
• El-Gazzar, A. R. B. A., et al. (2022). Antiproliferative Activity of Some Newly Synthesized Substituted Pyridine Candidates Using 4-(Aryl)-6-(naphthalen-1-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile as Synthon. ACS Omega, 7(44), 40096-40113.

• Wikipedia. (2023). 2-Pyridone. Retrieved from [Link]

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A Tale of Two Scaffolds: An In-depth Technical Guide to 1,4-Cyanopyridone and 4-Cyanopyridine Derivatives for the Modern Researcher

In the intricate world of medicinal chemistry and materials science, the pyridine ring stands as a cornerstone scaffold, a privileged structure that has given rise to a multitude of transformative molecules. Within this vast family, the introduction of a cyano group at the 4-position creates a versatile building block: 4-cyanopyridine. However, the seemingly subtle modification of introducing a carbonyl group to form a 1,4-cyanopyridone ring system dramatically alters the electronic landscape and, consequently, the chemical and pharmacological properties of the resulting derivatives. This guide provides a comprehensive technical comparison of these two pivotal scaffolds, offering researchers, scientists, and drug development professionals the foundational knowledge and practical insights necessary to harness their distinct attributes.

At a Glance: The Fundamental Divergence

The core difference between 4-cyanopyridine and 1,4-cyanopyridone derivatives lies in the electronic nature of the pyridine ring. 4-Cyanopyridine possesses a classic pyridine structure, an aromatic, electron-deficient heterocycle. In contrast, 1,4-cyanopyridone exists in a tautomeric equilibrium with its enol form, 4-hydroxy-3-cyanopyridine. In most physiological and synthetic conditions, the pyridone tautomer is the predominant and more stable form[1][2]. This seemingly minor change from a pyridine to a pyridone has profound implications for the molecule's properties.

Property	4-Cyanopyridine	1,4-Cyanopyridone
Structure	Aromatic Pyridine Ring	Pyridone Ring (in equilibrium with hydroxypyridine)
Electronic Nature	Electron-deficient	Electron-richer, with significant charge separation
Hydrogen Bonding	Hydrogen bond acceptor (at N)	Hydrogen bond donor (N-H) and acceptor (C=O)
Tautomerism	Not applicable	Keto-enol tautomerism with 4-hydroxy-3-cyanopyridine
Solubility	Moderately soluble in water	Generally higher potential for aqueous solubility

Synthesis Strategies: Forging the Core Scaffolds

The synthetic accessibility of a scaffold is a critical factor in its widespread adoption. Both 4-cyanopyridine and 1,4-cyanopyridone derivatives are accessible through well-established synthetic routes.

Industrial Scale Synthesis of 4-Cyanopyridine

The primary industrial production of 4-cyanopyridine involves the ammoxidation of 4-methylpyridine (γ-picoline). This gas-phase reaction is carried out at high temperatures in the presence of a catalyst.

Reaction: 4-methylpyridine + NH₃ + O₂ → 4-cyanopyridine + H₂O

This method is highly efficient, with reported yields exceeding 98%[3].

Detailed Protocol for Ammoxidation of 4-Methylpyridine[3]:

• Vaporization and Mixing: 4-Methylpyridine and ammonia are vaporized and preheated to a temperature range of 180-330°C.

• Introduction to Reactor: The preheated vapor mixture is then introduced into a mixing tank where it is uniformly combined with air.

• Catalytic Conversion: The resulting gas mixture is fed into a fixed-bed reactor containing a suitable catalyst. The reaction temperature is maintained between 330-450°C.

• Product Isolation: The reaction gas mixture is cooled and subjected to fractional distillation to isolate the crude 4-cyanopyridine.

• Purification: The crude product is further purified by distillation to obtain the final, high-purity 4-cyanopyridine.

Caption: Industrial synthesis of 4-cyanopyridine.

Synthesis of the 1,4-Cyanopyridone Scaffold

The synthesis of 1,4-cyanopyridone derivatives often involves the construction of the pyridone ring through multi-component reactions. A common approach is a variation of the Hantzsch pyridine synthesis or related condensation reactions. For instance, ethyl 4-oxo-1,4-dihydropyridine-3-carboxylate, a closely related analogue, can be synthesized through the hydrolysis and esterification of a bipyridinium salt[4]. A more general approach involves the condensation of an aldehyde, a β-ketoester, and an ammonia source.

Detailed Protocol for a Multi-component Synthesis of a 1,4-Dihydropyridine-3-carbonitrile Derivative[5]:

• Reactant Mixture: In a suitable solvent, combine the appropriate acetophenone, an aromatic aldehyde, ammonium acetate, and a source of the nitrile group such as malononitrile or ethyl cyanoacetate.

• Reaction Conditions: The reaction mixture is typically heated under reflux for several hours.

• Product Isolation and Purification: Upon completion, the reaction mixture is cooled, and the precipitated product is collected by filtration. The crude product can be further purified by recrystallization.

Caption: General multi-component synthesis of cyanopyridones.

A Deep Dive into Physicochemical Properties

The introduction of the carbonyl group in the 1,4-cyanopyridone scaffold fundamentally alters its electronic and physical properties compared to 4-cyanopyridine.

Physicochemical Property	4-Cyanopyridine	1,4-Cyanopyridone	Rationale for Difference
Molecular Weight	104.11 g/mol	120.11 g/mol	Addition of an oxygen atom and a hydrogen atom.
Melting Point	78-80 °C	>300 °C (decomposes)	The ability of the pyridone to form strong intermolecular hydrogen bonds leads to a more stable crystal lattice.
pKa	~1.9 (of pyridinium ion)	~3.2 (of pyridinium ion)	The pyridone oxygen can be protonated, and the resulting cation is more stabilized by resonance.
Dipole Moment	Lower	Higher	The carbonyl group introduces significant charge separation, increasing the overall dipole moment.
Solubility in Water	3.2 g/100 mL	Generally higher	The presence of both a hydrogen bond donor (N-H) and acceptor (C=O) enhances interactions with water molecules.

Reactivity: A Tale of Two Personalities

The differing electronic landscapes of 4-cyanopyridine and 1,4-cyanopyridone dictate their distinct reactivity profiles.

4-Cyanopyridine: The Electron-Deficient Aromatic

As a classic pyridine derivative, 4-cyanopyridine is susceptible to nucleophilic aromatic substitution, particularly when a suitable leaving group is present. The electron-withdrawing nature of both the pyridine nitrogen and the cyano group makes the ring highly electron-deficient. Electrophilic aromatic substitution is generally difficult and requires harsh conditions. The nitrile group can undergo a variety of transformations, including hydrolysis to a carboxylic acid, reduction to an amine, or addition of nucleophiles.

1,4-Cyanopyridone: A More Nuanced Reactivity

The 1,4-cyanopyridone scaffold exhibits a more complex reactivity pattern due to the presence of the carbonyl group and the N-H bond. The pyridone ring is more electron-rich than pyridine, making it more amenable to electrophilic substitution. The N-H bond can be deprotonated to form an anion, which can then act as a nucleophile. The carbonyl group can also participate in various reactions.

Caption: Reactivity differences of the two scaffolds.

Applications in Drug Discovery and Beyond

Both scaffolds have found significant applications in medicinal chemistry, with their distinct properties making them suitable for different therapeutic targets.

4-Cyanopyridine Derivatives: A Legacy of Bioactivity

The 4-cyanopyridine moiety is a key component in a wide range of biologically active molecules. Its ability to act as a versatile intermediate has led to its incorporation into drugs for various indications, including tuberculosis and cancer.

• Anticancer Agents: Cyanopyridine derivatives have shown promise as inhibitors of various kinases, leveraging the scaffold's ability to form key interactions within the ATP-binding pocket of these enzymes.

• Antitubercular Agents: Isoniazid, a cornerstone of tuberculosis treatment, is synthesized from 4-cyanopyridine, highlighting the historical and ongoing importance of this scaffold in anti-infective drug discovery.

1,4-Cyanopyridone Derivatives: Emerging Players in Medicinal Chemistry

The 1,4-cyanopyridone scaffold is increasingly recognized for its potential in drug discovery. The presence of both hydrogen bond donor and acceptor functionalities allows for the formation of robust interactions with biological targets.

• Kinase Inhibitors: The pyridone ring is an effective hinge-binding motif in many kinase inhibitors, and the addition of a cyano group can provide additional interactions and modulate the electronic properties of the molecule.

• Antiviral and Antibacterial Agents: The unique structural and electronic features of cyanopyridones have been exploited in the development of novel anti-infective agents.

A comparative study on cyanopyridinone and cyanopyridine-based cancer cell Pim-1 inhibitors revealed that in some cases, the cyanopyridine derivatives exhibited higher cytotoxic activity and better inhibition of the Pim-1 kinase[2]. This underscores the importance of empirical testing and highlights that the "better" scaffold is target-dependent.

Conclusion: A Choice Guided by Chemistry

The choice between a 4-cyanopyridine and a 1,4-cyanopyridone scaffold is a strategic decision that should be guided by a thorough understanding of their fundamental chemical differences. The electron-deficient and synthetically versatile nature of 4-cyanopyridine makes it an invaluable building block for a wide array of applications. In contrast, the 1,4-cyanopyridone scaffold offers a more nuanced profile, with its ability to engage in hydrogen bonding and its altered electronic properties providing unique opportunities for targeted drug design. As our understanding of these two pivotal scaffolds continues to evolve, so too will their impact on the development of new medicines and materials that shape our world.

References

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• ResearchGate. (n.d.). Synthesis , In Silico Study and Antibacterial Evaluation of New Cyanopyridine Based Scaffold. Retrieved from [Link]

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• World Journal of Pharmaceutical and Medical Research. (2019). SYNTHESIS AND BIOLOGICAL EVALUATION OF 1,4 DIHYDROPYRIDINES DERIVATIVES. Retrieved from [Link]

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• ACS Publications. (2010). One-Pot Synthesis of 4,6-Diaryl-2-oxo(imino)-1,2-dihydropyridine-3-carbonitrile; a New Scaffold for p38α MAP Kinase Inhibition. Retrieved from [Link]

• RSC Publishing. (2020). Effect of the coordination of π-acceptor 4-cyanopyridine ligand on the structural and electronic properties of meso-tetra(para-methoxy) and meso-tetra(para-chlorophenyl) porphyrin cobalt(ii) coordination compounds. Application in the catalytic degradation of methylene blue dye. Retrieved from [Link]

• RSC Publishing. (1979). Synthetic applications of N–N linked heterocycles. Part 4. The reaction between 1-pyridinio-4-pyridone cations and cyanide ion: mechanism of cyanopyridine formation, and a regioselective synthesis of 4-cyanopyridines. Retrieved from [Link]

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• ACS Publications. (2017). Metal-Free Synthesis of C-4 Substituted Pyridine Derivatives Using Pyridine-boryl Radicals via a Radical Addition/Coupling Mechanism: A Combined Computational and Experimental Study. Retrieved from [Link]

• RSC Publishing. (1975). Electronic absorption and emission spectra of 4-pyrones, 4-thiopyrones and 4-pyridones. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). Synthesis and Biological Assessment of Cyanopyridine‐Based 1,3,4‐Oxadiazole Derivatives: Anticancer Potential, Antioxidant Activity, Molecular Docking, and DFT Calculations. Retrieved from [Link]

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Introduction: The Significance of the 2-Pyridone Scaffold

An In-depth Technical Guide to 4-Cyano-2-Pyridone Derivatives: Synthesis, Properties, and Applications

The 2-pyridone ring is a privileged heterocyclic scaffold that serves as a cornerstone in medicinal chemistry and materials science.[1] Its unique structure, capable of acting as both a hydrogen bond donor and acceptor, allows it to mimic peptide bonds and interact effectively with a wide array of biological targets.[2][3] This versatility has led to the incorporation of 2-pyridone derivatives in numerous FDA-approved drugs, including kinase inhibitors like Palbociclib and Tazemetostat, the anti-HIV agent Doravirine, and the antifungal Ciclopirox.[2][3] Beyond pharmaceuticals, these compounds are valuable as fluorescent scaffolds, versatile synthetic intermediates for complex nitrogen-containing heterocycles, and functional materials in organic electronics.[4][5][6][7]

This guide focuses on a specific, highly functionalized class: 4-cyano-2-pyridone derivatives . The introduction of a cyano (-C≡N) group at the C4-position profoundly influences the molecule's electronic properties, reactivity, and intermolecular interactions. This electron-withdrawing group enhances the electrophilicity of the pyridone ring and provides a versatile chemical handle for further synthetic transformations, making this scaffold particularly attractive for the development of novel therapeutic agents and advanced materials. We will explore the synthetic methodologies used to construct this core, delve into its unique physicochemical properties, and survey its broad applications, providing researchers and drug development professionals with a comprehensive understanding of this important molecular framework.

Part 1: Core Synthetic Methodologies

The construction of the 4-cyano-2-pyridone scaffold is typically achieved through convergent strategies that build the heterocyclic ring from acyclic precursors. Multicomponent reactions (MCRs) are particularly favored due to their efficiency and atom economy.

Multicomponent Synthesis: An Efficient Approach

MCRs are powerful tools in synthetic chemistry, allowing for the construction of complex molecules like 4-cyano-2-pyridones in a single step from three or more starting materials.[2] A common and effective approach involves the condensation of an active methylene nitrile (such as malononitrile or cyanoacetamide), a 1,3-dicarbonyl compound (like acetylacetone), and an amine source (often ammonium acetate or a primary amine).[8]

The causality behind this one-pot strategy lies in a cascade of sequential reactions: a Knoevenagel condensation between the 1,3-dicarbonyl and the active methylene nitrile, followed by a Michael addition of the amine, and concluding with an intramolecular cyclization and dehydration/aromatization to form the stable pyridone ring. The choice of catalyst, often a simple base like piperidine or potassium hydroxide, is critical for promoting the condensation and cyclization steps under mild conditions.[4][9]

Sources

• 1. A lesson for site-selective C–H functionalization on 2-pyridones: radical, organometallic, directing group and steric controls - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advances of Pyridinone in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Metal-Free Cascade Formation of C–C and C–N Bond for the Construction of 3-Cyano-2-Pyridones with Insecticidal Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. iipseries.org [iipseries.org]
• 7. Synthesis and characterization of cyano-substituted pyridine derivatives for applications as exciton blockers in photovoltaic devices - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: One-Pot Synthesis of 3-Cyano-2-Pyridone Derivatives

Executive Summary & Strategic Relevance

The 3-cyano-2-pyridone scaffold (systematically named 2-oxo-1,2-dihydropyridine-3-carbonitrile) represents a privileged pharmacophore in modern drug discovery. Often misnomered in shorthand as "1,4-cyanopyridones" due to the critical 4-position substitution pattern or their structural similarity to 1,4-dihydropyridines, these molecules are potent inhibitors of PIM-1 kinase , survivin , and PDE3 (e.g., Milrinone analogues).

This guide details a robust, field-proven one-pot multicomponent reaction (MCR) protocol for synthesizing 4,6-disubstituted-3-cyano-2-pyridones. Unlike traditional two-step methods (chalcone isolation followed by cyclization), this protocol utilizes an L-proline catalyzed cascade or microwave-assisted approach to maximize atom economy, reduce solvent waste, and ensure high throughput for SAR (Structure-Activity Relationship) library generation.

Mechanistic Insight: The Chemical Cascade

To optimize this reaction, one must understand the sequential "domino" events occurring in the pot. The synthesis typically involves four components: an aromatic aldehyde, a methyl ketone (e.g., acetophenone), ethyl cyanoacetate, and ammonium acetate.[1]

Reaction Pathway[1][2][3][4][5][6][7][8][9]

• Knoevenagel Condensation: The aldehyde reacts with the active methylene of ethyl cyanoacetate to form an arylidenecyanoacetate intermediate.

• Enamine Formation: Ammonium acetate reacts with the methyl ketone to generate an enamine in situ.

• Michael Addition: The enamine attacks the electrophilic

  -carbon of the arylidenecyanoacetate (a 1,4-addition).

• Cyclization & Tautomerization: Intramolecular nucleophilic attack closes the ring, followed by dehydration and oxidative aromatization to form the stable 2-pyridone core.

Visualization: Reaction Mechanism

Figure 1: Mechanistic flow of the four-component coupling reaction leading to the pyridone scaffold.

Experimental Protocol: L-Proline Catalyzed Synthesis

This protocol is selected for its operational simplicity, metal-free conditions, and scalability (mg to gram scale).

Materials Required[1][2][3][4][7][8][9][10][11][12]

• Reagents: Aromatic Aldehyde (1.0 eq), Acetophenone derivative (1.0 eq), Ethyl Cyanoacetate (1.0 eq), Ammonium Acetate (1.5 - 2.0 eq).

• Catalyst: L-Proline (10 mol%).

• Solvent: Ethanol (Absolute) or Methanol.

• Equipment: Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle (or Microwave Reactor for accelerated variation).

Step-by-Step Methodology

Step 1: Reactant Assembly

• In a 50 mL round-bottom flask, dissolve 1.0 mmol of Aromatic Aldehyde and 1.0 mmol of Acetophenone in 5 mL of Ethanol .

• Add 1.0 mmol of Ethyl Cyanoacetate .

• Add 1.5 mmol of Ammonium Acetate .

• Finally, add 10 mol% (0.1 mmol) of L-Proline as the organocatalyst.

Step 2: Reaction Execution

• Thermal Method: Heat the mixture to reflux (approx. 78°C) with vigorous stirring. Monitor via TLC (Solvent system: Ethyl Acetate:Hexane 3:7). Reaction typically completes in 2–4 hours .

• Microwave Method (Alternative): Place reactants in a sealed microwave vial with 2 mL EtOH. Irradiate at 100°C (150 W) for 10–15 minutes . Note: MW usually provides cleaner profiles.

Step 3: Isolation & Purification

• Cooling: Allow the reaction mixture to cool to room temperature. The product often precipitates as a solid.

• Filtration: Filter the crude solid under vacuum.

• Washing: Wash the cake with ice-cold ethanol (2 x 5 mL) followed by water (2 x 10 mL) to remove ammonium salts and catalyst.

• Recrystallization: Recrystallize from hot DMF/Ethanol (1:1) or Glacial Acetic Acid if the product is highly insoluble.

• Drying: Dry in a vacuum oven at 60°C for 4 hours.

Visualization: Experimental Workflow

Figure 2: Operational workflow for the one-pot synthesis.

Characterization & Data Interpretation

Successful synthesis must be validated using spectroscopic data.

Technique	Diagnostic Signal	Interpretation
IR Spectroscopy	2215–2225 cm⁻¹	Sharp peak indicating C≡N (Nitrile) group.[2]
1640–1660 cm⁻¹	Strong band for C=O (Amide/Pyridone) .
3100–3400 cm⁻¹	Broad band for NH (pyridone tautomer).
¹H NMR (DMSO-d₆)	δ 12.0–13.0 ppm	Broad singlet, 1H, NH of pyridone ring.
δ 6.5–6.8 ppm	Singlet, 1H, C5-H (Proton on the pyridine ring).
δ 2.3–2.5 ppm	Singlet, 3H, CH₃ (if using acetophenone/acetone).
¹³C NMR	~160–162 ppm	C=O Carbonyl carbon.
~115–117 ppm	C≡N Nitrile carbon.

Troubleshooting & Optimization (Expert Advice)

Issue: Oiling Out

• Cause: Product is too soluble in ethanol or impurities (oligomers) are present.

• Solution: Evaporate solvent to 50% volume and scratch the flask walls with a glass rod. Alternatively, add water dropwise to the hot solution until turbidity appears, then cool slowly.

Issue: Low Yield with Electron-Rich Aldehydes

• Cause: Slower Knoevenagel condensation step.

• Solution: Increase catalyst loading to 15 mol% or switch to Microwave irradiation to overcome the energy barrier.

Issue: Product Purity

• Validation: If the melting point is broad (>2°C range), residual ammonium acetate is likely present. Ensure thorough washing with water.

References

• Hosseini, H. & Bayat, M. (2018).[3] An efficient and ecofriendly synthesis of highly functionalized pyridones via a one-pot three-component reaction. RSC Advances. Link

• Mekky, A. et al. (2023). Synthesis and Characterization of New 3-Cyano-2-Pyridone Derivatives as Fluorescent Scaffolds. MDPI Molbank. Link

• Al-Mulla, A. (2025).[4] One-Pot Synthesis of 3-Cyano-2-pyridones. ResearchGate. Link

• Misra, S. et al. (2018). One-pot synthesis of 1,4-dihydropyridine derivatives using nano-cerium oxide as an efficient catalyst. Asian Journal of Green Chemistry. Link

• Wang, L. et al. (2024).[5] Metal-Free Cascade Formation of C–C and C–N Bond for the Construction of 3-Cyano-2-Pyridones. MDPI Molecules. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. sciforum.net [sciforum.net]
• 3. An efficient and ecofriendly synthesis of highly functionalized pyridones via a one-pot three-component reaction - RSC Advances (RSC Publishing) DOI:10.1039/C8RA05690K [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Application Note: 3-Cyano-2-Pyridone Scaffolds in Pim-1 Kinase Inhibition

This guide details the application of 3-cyano-2-pyridone derivatives (often structurally characterized by substitutions at the N-1 and C-4 positions, hence the "1,4" motif relevance in SAR studies) as potent intermediates and active inhibitors for Pim-1 kinase .[1][2]

Executive Summary

The Pim-1 kinase (Proviral Integration Site for Moloney Murine Leukemia Virus) is a constitutively active serine/threonine kinase overexpressed in hematological malignancies (AML, CLL) and solid tumors (prostate, pancreatic).[1][3] Unlike many kinases, Pim-1 lacks a regulatory domain, making its ATP-binding pocket a distinct target for constitutive inhibition.[2]

This guide focuses on the 3-cyano-2-pyridone scaffold (specifically 4-substituted-2-oxo-1,2-dihydropyridine-3-carbonitrile ).[2][3] This scaffold is a "privileged structure" in medicinal chemistry because:

• H-Bonding Mimicry: The lactam (NH-C=O) and nitrile (CN) motifs mimic the adenine ring of ATP, forming critical hydrogen bonds with the kinase hinge region (specifically Glu121 and Lys67 ).[2][3]

• Synthetic Versatility: The C-4 and C-6 positions allow for the introduction of hydrophobic aryl groups to occupy the ATP hydrophobic pocket.[2][3]

• Solubility Profile: The pyridone core offers better solubility profiles compared to fully fused aromatic systems like quinazolines.[2][3]

Chemical Basis & Structural Rationale

The term "1,4-cyanopyridone" in this context refers to the Structure-Activity Relationship (SAR) axis running from the Nitrogen (N1) to the Carbon (C4) of the 2-pyridone ring.[2][3]

• Position 3 (Cyano group): Electron-withdrawing; increases the acidity of the N1-H, strengthening the H-bond donor capability to the kinase hinge.[2]

• Position 4 (Aryl/Heteroaryl): The "1,4" axis.[3] Substitution here is critical for filling the hydrophobic pocket of Pim-1.[2][3] Bulky aromatic groups (e.g., 3-bromo-6-hydroxyphenyl) at C4 drastically improve potency (IC50 < 50 nM).[2][3]

• Position 6: often substituted to stabilize the ring and provide additional van der Waals contacts.[2][3]

Structural Diagram (DOT)

The following diagram illustrates the core scaffold and the critical "1,4" interaction axis.[3]

Caption: Interaction map of the 3-cyano-2-pyridone scaffold within the Pim-1 ATP-binding cleft.[2][3]

Experimental Protocol: Synthesis of the Intermediate

This protocol utilizes a One-Pot Multicomponent Reaction (MCR) to synthesize 4,6-diaryl-2-oxo-1,2-dihydropyridine-3-carbonitrile.[2][3] This method is preferred over sequential synthesis for its high atom economy and yield.[2][3]

Materials Required[1][2][3][4][5][6][7][8][9][10]

• Reagents:

  • Acetophenone derivative (e.g., 4-methoxyacetophenone) [1.0 eq][2][3]

  • Aromatic Aldehyde (e.g., 3-bromobenzaldehyde) [1.0 eq][2][3]

  • Ethyl Cyanoacetate [1.0 eq][2][3]

  • Ammonium Acetate [8.0 eq][2][3]

• Solvent: Absolute Ethanol (EtOH)[2][3]

• Catalyst: None (Ammonium acetate acts as both reagent and catalyst source)[2][3]

• Equipment: Round-bottom flask, Reflux condenser, Magnetic stirrer, Vacuum filtration setup.[2]

Step-by-Step Procedure

• Reaction Setup: In a 250 mL round-bottom flask, dissolve 10 mmol of the acetophenone derivative and 10 mmol of the aromatic aldehyde in 30 mL of absolute ethanol.

• Reagent Addition: Add 10 mmol of ethyl cyanoacetate and 80 mmol of ammonium acetate to the mixture.

  • Expert Insight: The excess ammonium acetate is crucial.[2][3] It provides the nitrogen source for the pyridone ring and buffers the solution to facilitate the Michael addition and subsequent cyclization.[3]

• Reflux: Heat the mixture to reflux (approx. 78°C) with vigorous stirring for 8–12 hours .

  • Monitoring: Monitor reaction progress via TLC (Mobile phase: Hexane/Ethyl Acetate 3:1).[2][3] The intermediate chalcone usually disappears within the first 2 hours.[2][3]

• Workup & Isolation: Allow the reaction mixture to cool to room temperature. A heavy precipitate (the cyanopyridone) typically forms upon cooling.[2][3]

  • Troubleshooting: If no precipitate forms, concentrate the solvent volume by 50% under reduced pressure and cool in an ice bath.[3]

• Purification: Filter the solid under vacuum. Wash the filter cake sequentially with:

  • Cold Ethanol (2 x 10 mL)

  • Water (2 x 20 mL) – Removes excess ammonium acetate.[2][3]

  • Hexane (2 x 10 mL) – Removes unreacted organics.[2][3]

• Recrystallization: Recrystallize the crude solid from Glacial Acetic Acid or DMF/Ethanol (1:1) to obtain the pure intermediate as a yellow/orange powder.[2][3]

Quality Control Criteria

Parameter	Acceptance Criteria	Method
Purity	> 95%	HPLC (C18 column, MeCN/H2O gradient)
Identity (1H NMR)	Singlet at ~12.0-13.0 ppm (NH lactam)Singlet at ~6.5-7.0 ppm (C5-H pyridone)	500 MHz NMR (DMSO-d6)
Identity (IR)	Strong band at ~2220 cm⁻¹ (C≡N)Broad band ~3400 cm⁻¹ (NH)	FT-IR (ATR)

Biological Validation: Pim-1 Kinase Assay

Once synthesized, the intermediate (or its derivative) must be validated for inhibitory potential.[2][3][4]

Assay Principle

A luminescent ADP-detection assay (e.g., ADP-Glo™) is recommended.[2][3] The compound inhibits Pim-1, preventing the conversion of ATP to ADP.[2] Lower ADP production results in a lower luminescent signal.[2][3]

Protocol

• Enzyme Prep: Dilute recombinant human Pim-1 kinase (0.2 ng/µL) in Kinase Buffer (50 mM Tris pH 7.5, 5 mM MgCl₂, 0.01% Triton X-100).

• Compound Treatment:

  • Prepare 3x serial dilutions of the cyanopyridone in DMSO.

  • Add 1 µL of compound to 4 µL of Enzyme solution in a 384-well plate.

  • Incubate for 15 min at Room Temp (RT).

• Reaction Initiation:

  • Add 5 µL of Substrate Mix (20 µM ATP + 50 µM S6-peptide substrate).[2][3]

  • Incubate for 60 min at RT.

• Detection:

  • Add 10 µL ADP-Glo™ Reagent (stops reaction, depletes remaining ATP).[2][3] Incubate 40 min.

  • Add 20 µL Kinase Detection Reagent (converts ADP to ATP -> Luciferase light).[2][3] Incubate 30 min.

• Data Analysis:

  • Measure Luminescence (RLU).[2][3]

  • Calculate IC50 using a non-linear regression (Sigmoidal dose-response).

Pathway Visualization

Understanding where the inhibitor acts within the cell is vital for downstream assays.[2][3]

Caption: Pim-1 signaling cascade and the point of intervention by Cyanopyridone inhibitors.

References

• El-Miligy, M. M., et al. (2022). Development of novel cyanopyridines as PIM-1 kinase inhibitors with potent anti-prostate cancer activity.[2][3][4] Bioorganic Chemistry.[2][3][4][5][6]

• Shaban, E. A., et al. (2023). Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation. ACS Omega.[2][3] [2][3]

• Lee, S. J., et al. (2013). Crystal Structure of Pim1 Kinase in Complex with a Pyrido[4,3-d]pyrimidine Derivative.[3][7] PLOS ONE.[2][3][7]

• PubChem Compound Summary. 3-Cyano-4-phenyl-6-(3-bromo-6-hydroxyphenyl)-2(1H)-pyridone.[2][3] National Center for Biotechnology Information.[2][3] [2][3]

• Promega Corporation. ADP-Glo™ Kinase Assay Protocol.[2][3]

Sources

• 1. Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-amino-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-1H-pyrazole-3-carbonitrile | C11H5Cl2F3N4 | CID 3303913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (2S,4R)-1-[3-cyano-6-methyl-4-(trifluoromethyl)-2-pyridinyl]-4-hydroxy-N-methyl-N-(3-methylphenyl)pyrrolidine-2-carboxamide | C21H21F3N4O2 | CID 156077071 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Development of novel cyanopyridines as PIM-1 kinase inhibitors with potent anti-prostate cancer activity: Synthesis, biological evaluation, nanoparticles formulation and molecular dynamics simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Crystal Structure of Pim1 Kinase in Complex with a Pyrido[4,3-D]Pyrimidine Derivative Suggests a Unique Binding Mode | PLOS One [journals.plos.org]

Application Note: Strategic Synthesis of 1,4-Dihydropyridine-4-carbonitriles via Michael Addition

An In-Depth Technical Guide

Executive Summary: The Significance of the Cyanopyridone Scaffold

The 2-pyridone ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds with applications ranging from antibacterial to anticancer agents.[1][2][3] The introduction of a cyano group, particularly at the 4-position, often enhances the therapeutic potential, creating a class of molecules known as cyanopyridones. These derivatives have shown significant cytotoxic effects against various cancer cell lines and are recognized as potent inhibitors of biological targets like the Pim-1 kinase enzyme.[4][5]

This application note provides a comprehensive guide to the synthesis of 1,4-dihydropyridine-4-carbonitriles (which are tautomers or immediate precursors to 1,4-cyanopyridones) using the Michael addition reaction. We will delve into the mechanistic underpinnings of this powerful carbon-carbon bond-forming strategy, explain the causal logic behind key experimental decisions, and provide a detailed, field-proven protocol for researchers.

Mechanistic Deep Dive: The Michael Addition Pathway

The Michael reaction is a conjugate 1,4-addition of a nucleophile (the Michael donor) to an α,β-unsaturated carbonyl compound (the Michael acceptor).[6][7] This thermodynamically controlled process is exceptionally effective for creating new carbon-carbon bonds under relatively mild conditions.[8][9]

In the context of our target synthesis, the key players are:

• Michael Donor: A cyanide nucleophile (CN⁻), typically generated from a salt like KCN or a silylated reagent like trimethylsilyl cyanide (TMSCN).

• Michael Acceptor: An α,β-unsaturated pyridone or a related precursor that contains the core unsaturated system necessary for the 1,4-addition.

The reaction proceeds through three fundamental steps:

• Nucleophile Generation: A base abstracts an acidic proton from a precursor to form a resonance-stabilized enolate, or in our case, a "naked" cyanide ion is made available in solution.[8][10]

• Conjugate Addition: The cyanide nucleophile attacks the electrophilic β-carbon of the unsaturated system. This is the key bond-forming step. The electron density is pushed through the conjugated system to form an enolate intermediate.[7][9]

• Protonation/Tautomerization: The enolate intermediate is protonated by a proton source (often the solvent or a mild acid in the workup) to yield the final 1,4-adduct, the cyanopyridone derivative.[8]

The preference for 1,4-addition over direct 1,2-addition to the carbonyl group is a classic example of thermodynamic versus kinetic control. While 1,2-addition can be faster, the 1,4-addition is often reversible and leads to the more stable product, driven by the formation of a strong C-C single bond at the expense of a weaker C-C pi bond.[8]

Caption: Figure 1: Generalized Michael Addition Mechanism for Cyanation.

The Scientist's Perspective: Causality in Experimental Design

A successful synthesis is not merely about following steps; it's about understanding the function of each component. Here, we dissect the critical choices in designing a robust protocol.

Selecting the Michael Acceptor

The structure of the α,β-unsaturated pyridone precursor is paramount. The electronic nature of the substituents on the pyridone ring dictates its reactivity. Electron-withdrawing groups enhance the electrophilicity of the β-carbon, making it more susceptible to nucleophilic attack. Conversely, bulky steric groups near the reaction site can hinder the approach of the nucleophile, potentially requiring more forcing conditions.

Choosing the Cyanide Source (Michael Donor)

While seemingly simple, the choice of cyanide source has significant implications for safety, reactivity, and solubility.

Reagent	Form	Key Considerations
KCN / NaCN	Salt	Pro: Inexpensive and potent. Con: Highly toxic, requires careful handling. Often used with a phase-transfer catalyst in biphasic systems to improve reactivity.
TMSCN	Liquid	Pro: Less basic and more soluble in organic solvents than salt forms. Often used with a Lewis acid catalyst. Can be safer to handle in some applications.[11] Con: Moisture-sensitive and more expensive.
Acetone Cyanohydrin	Liquid	Pro: Can serve as a safer alternative for generating HCN in situ under basic conditions. Con: Requires careful control of reaction pH.

Expert Insight: For many lab-scale syntheses, TMSCN offers a good balance of reactivity and handling characteristics, especially when paired with a catalytic amount of a Lewis acid like B(C₆F₅)₃ or a base.[12]

The Role of Solvent and Catalyst

The reaction medium is critical for stabilizing intermediates and facilitating bond formation.

• Solvents: Polar aprotic solvents like Tetrahydrofuran (THF) or Acetonitrile (MeCN) are excellent choices as they can solvate the cationic counter-ions without interfering with the nucleophile. Protic solvents like ethanol can also be used, especially in multicomponent reactions leading to pyridone formation, where they can also act as the proton source for the final step.[1][13]

• Catalysts:

  • Base Catalysis: A weak base (e.g., triethylamine, DBU) can be used to deprotonate a pro-nucleophile, but with cyanide salts, its primary role is to maintain a non-acidic environment.

  • Lewis Acid Catalysis: A Lewis acid (e.g., Yb(OTf)₃, B(C₆F₅)₃) can coordinate to the carbonyl oxygen of the Michael acceptor.[12] This coordination polarizes the α,β-unsaturated system, making the β-carbon significantly more electrophilic and accelerating the rate of nucleophilic attack.

Detailed Laboratory Protocol: Synthesis of a Model 1,4-Cyanopyridone

This protocol describes a representative synthesis using a pre-formed pyridone acceptor and TMSCN.

Safety First: This procedure involves highly toxic cyanide reagents. It must be performed in a certified chemical fume hood. All personnel must wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and nitrile gloves. A cyanide antidote kit should be readily available. All cyanide-containing waste must be quenched with bleach or hydrogen peroxide under basic conditions before disposal according to institutional guidelines.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)
N-Benzyl-2-pyridone	C₁₂H₁₁NO	185.22	1.0 g	5.40
Trimethylsilyl cyanide (TMSCN)	C₄H₉NSi	99.25	0.80 mL	6.48 (1.2 eq)
Ytterbium(III) triflate	Yb(CF₃SO₃)₃	611.22	168 mg	0.27 (0.05 eq)
Dichloromethane (DCM)	CH₂Cl₂	84.93	25 mL	-
Saturated NaHCO₃ (aq)	-	-	20 mL	-
Brine	-	-	20 mL	-
Anhydrous MgSO₄	MgSO₄	120.37	~2 g	-

Step-by-Step Procedure

• Reactor Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add N-Benzyl-2-pyridone (1.0 g, 5.40 mmol) and Ytterbium(III) triflate (168 mg, 0.27 mmol).

• Inert Atmosphere: Seal the flask with a rubber septum, and purge with dry nitrogen or argon for 5 minutes.

• Solvent Addition: Add anhydrous dichloromethane (25 mL) via syringe. Stir the mixture at room temperature until all solids have dissolved.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Reagent Addition: Slowly add trimethylsilyl cyanide (0.80 mL, 6.48 mmol) to the stirred solution via syringe over 5 minutes. CAUTION: HIGHLY TOXIC.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 Hexanes:Ethyl Acetate mobile phase.

• Quenching: Once the starting material is consumed, carefully quench the reaction by slowly adding 20 mL of saturated aqueous sodium bicarbonate solution at 0 °C. CAUTION: This may release small amounts of HCN gas.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Washing: Combine the organic layers and wash with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford the pure 1,4-cyanopyridone product.

Expected Outcome & Characterization

The expected product is N-benzyl-4-cyano-1,4-dihydro-2-pyridone.

• Yield: Typically 75-90%.

• ¹H NMR: Expect characteristic peaks for the dihydropyridine ring protons and the benzyl group. The proton at the newly formed stereocenter at C4 will appear as a distinct signal.

• IR Spectroscopy: Look for a sharp nitrile (C≡N) stretch around 2240 cm⁻¹ and a strong carbonyl (C=O) stretch around 1680 cm⁻¹.

Visualization of Experimental Workflow

Sources

• 1. researchgate.net [researchgate.net]
• 2. diva-portal.org [diva-portal.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Michael Addition [organic-chemistry.org]
• 7. Michael addition reaction - Wikipedia [en.wikipedia.org]
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• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Michael Addition Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 11. Facile synthesis of cyanofurans via Michael-addition/cyclization of ene–yne–ketones with trimethylsilyl cyanide - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Synthesis of functionalized 2-pyridones via Michael addition and cyclization reaction of amines, alkynes and dialkyl acetylene dicarboxylates - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Note: 3-Cyano-4-methyl-2-pyridone Scaffolds in Heterocyclic Dye Synthesis

Executive Summary & Nomenclature Clarification

This guide details the synthesis and application of 3-cyano-6-hydroxy-4-methyl-2-pyridone and its N-alkylated derivatives. While often colloquially referred to in industrial shorthand as "cyanopyridones" or sometimes mislabeled via substituent positions (e.g., "1,4-cyanopyridone" referring to the 1-alkyl-4-methyl substitution pattern), the chemically accurate scaffold for dye synthesis is the 3-cyano-2-pyridone core.

These heterocyclic scaffolds are critical intermediates in the production of Disperse Dyes (specifically Disperse Yellows and Oranges) for polyester fibers. Their structural rigidity and "push-pull" electronic systems (donor hydroxyl/amine vs. acceptor cyano/carbonyl) provide exceptional brightness, hydrolytic stability, and lightfastness.

Chemical Basis & Mechanistic Insight

The "Push-Pull" Electronic System

The utility of cyanopyridones in dye chemistry stems from their ability to act as coupling components (couplers) in azo synthesis.

• Electron Donor: The hydroxyl group at C6 (often existing in tautomeric equilibrium with the keto form) and the nitrogen at N1 facilitate electrophilic attack.

• Electron Acceptor: The cyano group (-CN) at C3 and the carbonyl at C2 exert a strong electron-withdrawing effect (bathochromic shift), intensifying the color yield.

• Steric Anchor: The methyl group at C4 provides steric bulk, influencing the planarity and solubility of the final dye molecule.

Tautomerism

The 2,6-dihydroxypyridine

6-hydroxy-2-pyridone tautomerism is solvent-dependent. In the synthesis of azo dyes, the pyridone form is the reactive species that couples with diazonium salts at the C5 position.

Experimental Protocols

Protocol A: Synthesis of the Cyanopyridone Scaffold

Target Molecule: 3-cyano-6-hydroxy-4-methyl-2-pyridone Reaction Type: Guareschi-Thorpe Condensation / Knoevenagel Condensation

Materials:

• Ethyl acetoacetate (EAA): 1.0 eq

• Cyanoacetamide: 1.0 eq

• Potassium Hydroxide (KOH): 1.1 eq[1]

• Solvent: Ethanol (95%) or Methanol

• Acid: Hydrochloric acid (HCl, 10%) for neutralization

Step-by-Step Procedure:

• Preparation: Dissolve cyanoacetamide (0.1 mol) in ethanol (100 mL) in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

• Activation: Add KOH (0.11 mol) dissolved in a minimum amount of water/ethanol. Stir for 10 minutes at room temperature to generate the reactive amide anion.

• Addition: Dropwise add ethyl acetoacetate (0.1 mol) over 15 minutes. The solution may turn slightly yellow/orange.

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours. A solid precipitate (the potassium salt of the pyridone) typically forms.

• Isolation: Cool the reaction mixture to

  in an ice bath. Filter the solid potassium salt and wash with cold ethanol (2 x 20 mL).

• Acidification: Dissolve the salt in minimal distilled water. Slowly add 10% HCl with stirring until pH

  2–3. The free pyridone will precipitate as a white/off-white solid.

• Purification: Filter the crude product. Recrystallize from ethanol/water (1:1) or glacial acetic acid.

  • Expected Yield: 65–80%

  • Melting Point:

    (dec.)[2]

Protocol B: Synthesis of Heterocyclic Azo-Pyridone Dyes

Target Molecule: 5-(Arylazo)-3-cyano-6-hydroxy-4-methyl-2-pyridone Reaction Type: Diazotization and Azo Coupling

Materials:

• Aromatic Amine (e.g., p-nitroaniline): 10 mmol

• Sodium Nitrite (

  ): 11 mmol

• Hydrochloric Acid (HCl, conc.): 2.5 mL

• Coupler (from Protocol A): 10 mmol

• Sodium Acetate (buffer)

Step-by-Step Procedure:

• Diazotization (The Electrophile):

  • Dissolve/suspend the aromatic amine in a mixture of water (10 mL) and conc. HCl (2.5 mL). Cool to

    .

  • Add a solution of

    (0.76 g in 5 mL water) dropwise, maintaining temperature . Stir for 20 mins.

  • Check: Verify excess nitrous acid with starch-iodide paper (turns blue). Destroy excess with sulfamic acid if necessary.

• Coupling (The Nucleophile):

  • Dissolve the cyanopyridone coupler (10 mmol) in water (20 mL) containing NaOH (10 mmol) to ensure solubility (forms the phenolate/enolate). Cool to

    .

• Reaction:

  • Slowly add the cold diazonium salt solution to the coupler solution over 30 minutes.

  • Simultaneously add sodium acetate solution to maintain pH 4–6. Critical: High pH can degrade the diazonium salt; low pH protonates the coupler, inhibiting reaction.

• Work-up:

  • Stir for 2 hours allowing temperature to rise to ambient.

  • Filter the highly colored precipitate. Wash copiously with water until filtrate is neutral.

  • Dry in a vacuum oven at

    .

Visualizing the Synthesis Workflow

The following diagram illustrates the convergent synthesis of the azo-pyridone dye, highlighting the critical intermediate steps.

Figure 1: Convergent synthesis pathway for pyridone-based azo dyes.

Data & Characterization

Yield Comparison: Conventional vs. Microwave

Recent optimization studies (Mijin et al.) highlight the efficiency of microwave-assisted synthesis for the pyridone scaffold.

Parameter	Conventional Reflux	Microwave Synthesis
Reaction Time	4 – 6 Hours	4 – 10 Minutes
Solvent	Ethanol (High Vol)	Solvent-free or Min. Ethanol
Catalyst	KOH / Piperidine	KOH (Solid support)
Yield (%)	60 – 75%	85 – 92%
Energy Efficiency	Low	High

Solvatochromism

The final azo-pyridone dyes exhibit significant solvatochromism due to the intramolecular charge transfer (ICT).

• Non-polar solvents (Hexane): Hypsochromic shift (Blue shift) – Absorption

  nm.

• Polar solvents (DMF/DMSO): Bathochromic shift (Red shift) – Absorption

  nm.

• Note: This property is utilized to probe micro-polarity in biological imaging applications.

Troubleshooting & Optimization

• Low Yield in Pyridone Synthesis:

  • Cause: Incomplete condensation or hydrolysis of the ester.

  • Fix: Ensure anhydrous ethanol is used if using sodium ethoxide. If using KOH, ensure vigorous stirring.

• Dye Precipitation Issues:

  • Cause: Formation of "tar" or oily products during coupling.

  • Fix: Control pH strictly between 4–6. If the dye oils out, add a surfactant (e.g., Tween 80) or recrystallize from DMF/Methanol.

• Decomposition of Diazonium Salt:

  • Symptom:[1][2][3][4][5] Evolution of nitrogen gas (bubbling) before coupling.

  • Fix: Keep temperature strictly below

    .

References

• Mijin, D. Ž., et al. (2019).[6] On the synthesis of 3-cyano-6-hydroxy-4-methyl-2-pyridone at room temperature. Journal of the Serbian Chemical Society.

• El-Apasery, M. A., & Al-Etaibi, A. M. (2020).[7][8] A Comprehensive Review on the Synthesis and Versatile Applications of Biologically Active Pyridone-Based Disperse Dyes. International Journal of Environmental Research and Public Health.

• Organic Syntheses. 3-Cyano-6-methyl-2(1)-pyridone. Coll. Vol. 4, p.210 (1963).

• Mishra, A., et al. (2000).[9] Cyanines during the 1990s: A Review. Chemical Reviews.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthetic applications of N–N linked heterocycles. Part 4. The reaction between 1-pyridinio-4-pyridone cations and cyanide ion: mechanism of cyanopyridine formation, and a regioselective synthesis of 4-cyanopyridines - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. idk.org.rs [idk.org.rs]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. Cyanine dyes [ouci.dntb.gov.ua]

Technical Notes & Optimization

Technical Support Center: Navigating Solubility Challenges of 1,4-Cyanopyridone Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1,4-cyanopyridone derivatives. This guide is designed to provide you with in-depth, field-proven insights and practical troubleshooting strategies to overcome the common yet significant hurdle of poor aqueous solubility often encountered with this important class of compounds. Our goal is to empower you with the knowledge to not only solve immediate experimental issues but also to build a robust, self-validating workflow for future projects.

The Root of the Problem: Why Do 1,4-Cyanopyridone Derivatives Often Exhibit Poor Solubility?

The solubility of a compound is dictated by a delicate balance of its crystal lattice energy (the energy holding the molecules together in a solid state) and the solvation energy (the energy released when the molecules interact with the solvent). 1,4-Cyanopyridone derivatives, due to their planar nature and the presence of polar functional groups like the cyano and pyridone moieties, can exhibit strong intermolecular interactions, such as π-π stacking and hydrogen bonding.[1] This leads to a high crystal lattice energy, making it difficult for solvent molecules to break apart the crystal structure and dissolve the compound. This tendency to form highly stable, and thus less soluble, crystal structures is a primary reason why these derivatives are often categorized as "brick-dust" molecules.[2] Furthermore, polymorphism, the ability of a compound to exist in multiple crystalline forms with different physical properties, is a common phenomenon with such molecules and can lead to variable and unpredictable solubility.[2][3]

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format, providing both the "why" and the "how-to" for each solution.

Q1: My 1,4-cyanopyridone derivative has extremely low aqueous solubility, hindering my ability to perform in vitro assays. What is the quickest way to get it into solution for initial screening?

A1: Initial Solubilization Strategies for Screening

For early-stage in vitro screening, the primary goal is often to achieve a sufficient concentration in your assay medium. Here are two immediate strategies:

• Co-solvents: The use of a water-miscible organic solvent, or co-solvent, is a common and effective initial approach.[4] These solvents work by reducing the polarity of the aqueous medium, thereby lowering the interfacial tension between the solvent and the hydrophobic compound.[4]

  • Commonly Used Co-solvents: Dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), ethanol, propylene glycol, and polyethylene glycols (PEGs).[4][5]

  • Causality: The solubility of cyanopyridine derivatives has been shown to increase with the dielectric constant of the solvent, indicating that solvent polarity plays a significant role.[5] For instance, the solubility of some cyanopyridine derivatives is greater in DMSO (dielectric constant 46.6) than in DMF (dielectric constant 36.71).[5]

  • Protocol Consideration: Always prepare a high-concentration stock solution in 100% co-solvent (e.g., DMSO) and then dilute it into your aqueous assay buffer. Be mindful of the final co-solvent concentration, as high levels can affect cell viability and assay performance. It is crucial to run a vehicle control (buffer with the same final concentration of the co-solvent) to account for any solvent-induced effects.

• pH Adjustment: If your 1,4-cyanopyridone derivative has an ionizable group (an acidic or basic center), adjusting the pH of the medium can significantly enhance its solubility.

  • Mechanism: For a basic compound, lowering the pH will lead to protonation, forming a more soluble salt. Conversely, for an acidic compound, increasing the pH will result in deprotonation and salt formation.

  • Practical Steps:

    • Determine the pKa of your compound.

    • For basic compounds, prepare your buffer at a pH at least 2 units below the pKa.

    • For acidic compounds, prepare your buffer at a pH at least 2 units above the pKa.

    • Observe for any precipitation upon addition to the buffer.

Q2: I've tried co-solvents, but my compound precipitates out of solution over time or upon dilution. What are the next steps for more robust solubility enhancement?

A2: Advanced Strategies for Stable Solubilization

When simple co-solvents are insufficient, more advanced formulation strategies are necessary. These methods aim to create a more stable and soluble form of your active pharmaceutical ingredient (API).

Decision-Making Workflow for Solubility Enhancement

Caption: A decision tree to guide the selection of an appropriate solubility enhancement strategy for 1,4-cyanopyridone derivatives.

In-Depth Protocols for Solubility Enhancement

Salt Formation

Salt formation is a highly effective method for ionizable compounds.[6] It involves reacting the API with an acid or a base to form a salt, which often has a more favorable crystal structure for dissolution.

Experimental Protocol: Anion Exchange Reaction for Salt Preparation [7]

• Dissolution: Dissolve the hydrochloride salt of your 1,4-cyanopyridone derivative (assuming it's a basic compound) in a suitable solvent mixture (e.g., 1:1 ethanol:water).

• Counter-ion Addition: In a separate vessel, dissolve an equimolar amount of a salt containing your desired counter-ion (e.g., sodium saccharinate) in the same solvent system.

• Mixing and Heating: Add the counter-ion solution to the API solution and heat with stirring (e.g., 60°C) until a clear solution is obtained.

• Crystallization: Allow the solution to cool slowly to room temperature and leave it undisturbed for 24-48 hours to allow for crystal formation.

• Isolation and Characterization: Collect the resulting crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum. Characterize the new salt form using techniques such as Powder X-ray Diffraction (PXRD), Differential Scanning Calorimetry (DSC), and assess its solubility.

Table 1: Example of Solubility Improvement via Salt Formation for a Pyrazolo-Pyridone Inhibitor

Compound Form	Aqueous Solubility (µM)	Fold Increase
Free Base	~67	-
Phosphate Salt	668	10x[8]
Hydrochloride Salt	Significantly Improved	Data Not Quantified[8]

Co-crystallization

Co-crystals are multi-component crystals where the API and a co-former are held together by non-covalent interactions.[9] This technique is particularly useful for non-ionizable compounds.

Experimental Protocol: Slurry Co-crystallization [10]

• Co-former Selection: Choose a co-former that is known to be safe and can form hydrogen bonds with your API (e.g., carboxylic acids, amides).

• Slurry Preparation: Add your API and the chosen co-former (in a specific stoichiometric ratio, e.g., 1:1) to a solvent in which both are sparingly soluble.

• Equilibration: Stir the slurry at a constant temperature for a period of time (e.g., 24-72 hours) to allow for the conversion to the co-crystal form.

• Isolation and Analysis: Isolate the solid material by filtration and analyze it using PXRD to confirm the formation of a new crystalline phase.

Amorphous Solid Dispersions (ASDs)

In an ASD, the API is dispersed in a polymer matrix in an amorphous (non-crystalline) state.[11] The absence of a crystal lattice significantly reduces the energy barrier to dissolution.

Experimental Protocol: Antisolvent Co-precipitation for ASD Preparation [12]

• Solvent Selection: Dissolve both the API and a hydrophilic polymer (e.g., PVP, HPMC) in a common organic solvent in which they are both highly soluble.

• Antisolvent Addition: Rapidly add this solution to an antisolvent (a solvent in which both the API and polymer are insoluble, often water) under high agitation.

• Precipitation: The rapid change in solvent composition will cause the API and polymer to co-precipitate as an amorphous solid dispersion.

• Collection and Drying: Collect the precipitate by filtration or centrifugation and dry it thoroughly under vacuum to remove any residual solvents.

• Characterization: Confirm the amorphous nature of the dispersion using DSC (absence of a melting peak) and PXRD (a "halo" pattern instead of sharp peaks).

Table 2: Solubility Enhancement of a Thieno[2,3-b]pyridine Derivative via Formulation

Formulation Strategy	Solubility	Fold Increase
Free Drug	1.2 µg/mL	-
Polymer Encapsulation	0.59 mg/mL (encapsulated)	~490x[13]

Lipid-Based Formulations

For highly lipophilic ("grease-ball") compounds, lipid-based formulations can significantly improve oral absorption.[14] These formulations facilitate the dissolution of the drug in the gastrointestinal tract and can enhance its absorption via lymphatic pathways.[15][16]

Experimental Protocol: Preparation of a Self-Emulsifying Drug Delivery System (SEDDS)

• Excipient Screening: Determine the solubility of your API in various oils, surfactants, and co-solvents.

• Formulation Development: Based on the screening results, prepare different ratios of oil, surfactant, and co-solvent.

• Drug Loading: Dissolve the API in the selected excipient mixture with gentle heating and stirring until a clear solution is obtained.

• Self-Emulsification Test: Add a small amount of the formulation to water with gentle agitation and observe the formation of an emulsion. A good SEDDS will form a fine, stable emulsion.

• Characterization: Characterize the droplet size of the resulting emulsion and assess the in vitro dissolution of the drug from the formulation.

Conclusion

Overcoming the solubility challenges of 1,4-cyanopyridone derivatives is a critical step in their development as potential therapeutic agents. By understanding the underlying physicochemical principles and employing a systematic approach to formulation development, as outlined in this guide, researchers can significantly enhance the developability of these promising compounds. Remember that each compound is unique, and the optimal solution may involve a combination of the strategies discussed.

References

• Enkelmann, D., & Merz, K. (2016). Cyanopyridines – Suitable Heterocycles for Cocrystal Syntheses. European Journal of Inorganic Chemistry, 2016(21), 3367-3372. [Link]

• Al-Obaidi, H., & Buckle, D. R. (2018). Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents. Molecules, 23(1), 163. [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

• Laing, M. (1976). The crystal and molecular structure of 4-cyanopyridine. Acta Crystallographica Section B: Structural Crystallography and Crystal Chemistry, 32(12), 3203-3205. [Link]

• Baluja, S., & Movalia, J. (2015). Study of some properties of cyanopyridine derivatives in solutions. Revista Colombiana de Ciencias Químico-Farmacéuticas, 44(3), 258-273. [Link]

• Buttini, F., et al. (2019). Preparation and Characterization of Amorphous Solid Dispersions for the Solubilization of Fenretinide. Pharmaceutics, 11(10), 508. [Link]

• Jadhav, V., Kashid, P., Yadav, M., & Otari, K. (2024). Solubility Enhancement By Solid Dispersion Method: An Overview. Asian Journal of Pharmaceutical Research and Development, 12(4), 113-118. [Link]

• Al-Obaidi, H., & Buckle, D. R. (2018). Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents. Molecules, 23(1), 163. [Link]

• Singh, B., Singh, R., Bandyopadhyay, S., Kapil, R., & Garg, B. (2013). Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs. Journal of Pharmacy and Pharmacology, 65(8), 1137-1153. [Link]

• da Silva, A. C. A., et al. (2021). Obtaining Cocrystals by Reaction Crystallization Method: Pharmaceutical Applications. Pharmaceutics, 13(8), 1184. [Link]

• Baluja, S., & Movalia, J. (2015). Study of some properties of cyanopyridine derivatives in solutions. Revista Colombiana de Ciencias Químico-Farmacéuticas, 44(3), 258-273. [Link]

• Enkelmann, D., & Merz, K. (2016). Cyanopyridines – Suitable Heterocycles for Cocrystal Syntheses. European Journal of Inorganic Chemistry, 2016(21), 3367-3372. [Link]

• Scott, J. D., et al. (2021). Improvement of Oral Bioavailability of Pyrazolo-Pyridone Inhibitors of the Interaction of DCN1/2 and UBE2M. Journal of Medicinal Chemistry, 64(10), 6663-6687. [Link]

• Pouton, C. W. (2006). Formulation of poorly water-soluble drugs for oral administration: physicochemical and physiological issues and the lipid formulation classification system. European Journal of Pharmaceutical Sciences, 29(3-4), 278-287. [Link]

• Jadhav, V., Kashid, P., Yadav, M., & Otari, K. (2024). Solubility Enhancement By Solid Dispersion Method: An Overview. Asian Journal of Pharmaceutical Research and Development, 12(4), 113-118. [Link]

• Savjani, J. K., & Savjani, K. T. (2016). Co-crystallization: An approach to improve the performance characteristics of active pharmaceutical ingredients. International Journal of Pharmaceutical Investigation, 6(2), 69-77. [Link]

• Kumar, S., & Singh, S. (2013). Solid Dispersions: an Approach to Enhance Solubility of poorly Water Soluble Drug. Journal of Pharmaceutical and Scientific Innovation, 2(4), 1-7. [Link]

• Ascendia Pharma. (2023). How to Choose the Right Solubilization Technology for Your API. [Link]

• Bastin, R. J., Bowker, M. J., & Slater, B. J. (2000). Principles of Salt Formation. Organic Process Research & Development, 4(5), 427-435. [Link]

• Patel, M. M., & Patel, D. M. (2017). Solubility Enhancement of Synthesized Quinazolinone Derivative by Solid Dispersion Technique. Journal of Applied Pharmaceutical Science, 7(3), 119-125. [Link]

• Hauss, D. J. (2007). Oral lipid-based formulations. Advanced Drug Delivery Reviews, 59(7), 667-676. [Link]

• Aragen Life Sciences. (2022). Amorphous Solid Dispersion — An Ideal Formulation Approach to Improve Developability. YouTube. [Link]

• Paudel, A., et al. (2013). A decision tree for the selection of the production process of solid dispersions. Journal of Pharmaceutical Sciences, 102(11), 3947-3963. [Link]

• Wlodarski, K., et al. (2017). Insights into the Mechanism of Enhanced Dissolution in Solid Crystalline Formulations. Molecular Pharmaceutics, 14(11), 3768-3777. [Link]

• Baluja, S., & Movalia, J. (2018). Solubility of some novel cyanopyridine derivatives. MOJ Biorg Org Chem, 2(2), 62-65. [Link]

• Singh, A. K., et al. (2019). Oral lipid based formulation: A review. Journal of Drug Delivery and Therapeutics, 9(4-s), 834-840. [Link]

• Al-Shebami, A. S., et al. (2020). Effect of the coordination of π-acceptor 4-cyanopyridine ligand on the structural and electronic properties of meso-tetra(para-methoxy) and meso-tetra(para-chlorophenyl) porphyrin cobalt(ii) coordination compounds. Application in the catalytic degradation of methylene blue dye. New Journal of Chemistry, 44(11), 4443-4453. [Link]

• Kim, C., et al. (2019). Solubility Improvement of Benexate through Salt Formation Using Artificial Sweetener. Crystals, 9(10), 500. [Link]

• Jadhav, V., Kashid, P., Yadav, M., & Otari, K. (2024). Solubility Enhancement By Solid Dispersion Method: An Overview. Asian Journal of Pharmaceutical Research and Development, 12(4), 113-118. [Link]

• Savjani, J. K., & Savjani, K. T. (2016). Co-crystallization: An approach to improve the performance characteristics of active pharmaceutical ingredients. International Journal of Pharmaceutical Investigation, 6(2), 69-77. [Link]

• Ascendia Pharma. (2024). A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques. [Link]

• Berry, D. J., & Steed, J. W. (2011). Synthesis and polymorphism of (4-ClpyH)2[CuCl4]: solid–gas and solid–solid reactions. CrystEngComm, 13(9), 3189-3196. [Link]

• Thatipamula, R., & Rades, T. (2020). Considerations for the Development of Amorphous Solid Dispersions of Poorly Soluble Drugs. American Pharmaceutical Review. [Link]

• Sharma, D., Saini, S., & Rana, A. C. (2024). A review on solubility enhancement technique for pharmaceutical drugs. GSC Biological and Pharmaceutical Sciences, 26(2), 239-253. [Link]

• ICH. (2006). Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances. [Link]

• Babu, N. J., & Nangia, A. (2011). Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications. Advanced Drug Delivery Reviews, 63(13), 1017-1031. [Link]

• Szafran, M., Koput, J., & Dega-Szafran, Z. (2006). Crystal structures of 2- and 3-cyanopyridine. Journal of Molecular Structure, 797(1-3), 80-86. [Link]

• Patil, H., & Tiwari, R. V. (2016). Manufacturing strategies to develop amorphous solid dispersions: An overview. Acta Pharmaceutica Sinica B, 6(5), 403-413. [Link]

• Stella, V. J. (2013). Application of Lipid-Based Formulations in Drug Discovery. Journal of Medicinal Chemistry, 56(17), 6563-6579. [Link]

• Teva API. (2022). Solving solubility issues in modern APIs. [Link]

• Patel, V. R., & Patel, Y. R. (2024). Solubility and Dissolution Rate Enhancement of Poorly Soluble Telmisartan using Hydrotropy Method. Asian Journal of Pharmaceutics, 18(1), 54-60. [Link]

• European Directorate for the Quality of Medicines & HealthCare. (2021). Regulatory Implications Using API Cocrystals for Generic Medicinal Products within the EU and US. [Link]

Sources

• 1. d-nb.info [d-nb.info]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and polymorphism of (4-ClpyH)2[CuCl4]: solid–gas and solid–solid reactions - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 4. gsconlinepress.com [gsconlinepress.com]
• 5. Solubility of some novel cyanopyridine derivatives - MedCrave online [medcraveonline.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications [apb.tbzmed.ac.ir]
• 11. researchgate.net [researchgate.net]
• 12. Preparation and Characterization of Amorphous Solid Dispersions for the Solubilization of Fenretinide - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. scispace.com [scispace.com]
• 16. ovid.com [ovid.com]

Technical Support Center: Purification of 4-Cyano-1-methyl-2-pyridone

Status: Operational Operator: Senior Application Scientist (Process Chemistry Division) Ticket ID: PUR-PYR-004 Topic: Downstream processing and impurity removal for 4-cyano-1-methyl-2-pyridone (1-methyl-2-oxo-1,2-dihydropyridine-4-carbonitrile).[1][2]

Introduction: The Ambident Nucleophile Challenge

Welcome to the technical support hub. If you are synthesizing 4-cyano-1-methyl-2-pyridone , you are likely performing an alkylation on 4-cyano-2-pyridone (also known as 2-hydroxy-4-cyanopyridine).[1][2]

The core technical challenge in this synthesis is the Ambident Nucleophile Problem . The pyridone anion can react at two sites:

• Nitrogen (N-alkylation): Yields the desired 1-methyl-2-pyridone (thermodynamically favored, aromatic lactam).[1][2]

• Oxygen (O-alkylation): Yields the undesired 2-methoxypyridine impurity (kinetically favored under certain conditions, aromatic ether).[1][2]

This guide focuses on exploiting the drastic polarity differences between these two isomers to achieve high purity without resorting to tedious column chromatography.[2]

Module 1: Diagnosis & Identification

User Question: How do I know if my crude solid contains the O-alkylated byproduct or unreacted starting material?

Scientist Response: You must rely on 1H NMR and TLC behavior. The structural differences lead to distinct spectroscopic signatures.[2]

Diagnostic Table

Feature	Target: N-Methyl Isomer (Lactam)	Impurity: O-Methyl Isomer (Lactim Ether)	Impurity: Starting Material
Structure	1-methyl-2-oxo...[1][2]	2-methoxy...[1][2]	2-hydroxy...[1][2][3][4][5][6][7] (tautomer)
Polarity	High (Dipole ~4-5 D)	Low (Lipophilic)	Variable (pH dependent)
State	High-melting Solid (>130°C)	Oil or Low-melting Solid	High-melting Solid
1H NMR (Me)	δ 3.5 – 3.7 ppm (N-Me, singlet)	δ 3.9 – 4.0 ppm (O-Me, singlet)	No Methyl peak
TLC (EtOAc)	Low R_f (0.1 – 0.[1][2]3)	High R_f (0.7 – 0.[1][2]9)	Streaks (Acidic)
Solubility	Water, EtOH, DCM	Hexanes, Ether, Toluene	DMSO, basic water

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Technical Insight: The N-methyl protons are shielded relative to O-methyl protons because the nitrogen lone pair feeds electron density into the ring system more effectively than the oxygen, despite the lactam resonance.[1]

Module 2: Purification Workflow (The "Trituration" Protocol)

User Question: My crude product is a sticky solid. Column chromatography is difficult due to the compound's polarity.[2] Is there a scalable alternative?

Scientist Response: Yes. Because the N-isomer is significantly more polar than the O-isomer , you can use Trituration (solvent washing) rather than chromatography.[1][2] The O-isomer is highly soluble in non-polar solvents, while the N-isomer is not.[1][2]

Step-by-Step Purification Protocol

• Reaction Quench:

  • Evaporate the reaction solvent (usually DMF, Acetone, or Acetonitrile) to near dryness.[2]

  • Resuspend the residue in Water .[2]

• Biphasic Extraction (Removal of O-Isomer):

  • Extract the aqueous suspension with Diethyl Ether or MTBE (Methyl tert-butyl ether).[1][2]

  • Why? The O-isomer (2-methoxy-4-cyanopyridine) will partition into the Ether layer.[1][2] The N-isomer (Target) will remain suspended in the water or precipitate out.[2]

  • Action: Discard the organic (Ether) layer after checking TLC to ensure no N-isomer loss.[1][2]

• Isolation of Crude Target:

  • Extract the aqueous layer with DCM (Dichloromethane) or Chloroform (3x).[2] The N-isomer is soluble in chlorinated solvents.[1][2]

  • Alternative: If the N-isomer precipitated as a solid in step 2, simply filter it off.[2]

• Trituration (The Polishing Step):

  • Take the solid from Step 3.[2]

  • Add a small volume of cold Ethyl Acetate/Hexane (1:4) or pure Diethyl Ether .[2]

  • Sonicate for 5 minutes.

  • Filter the solid.[2][8] The yellow/orange impurities (often O-isomers or tars) remain in the filtrate.[2] The white/off-white solid is your N-methyl pyridone.[1][2]

• Recrystallization (Final Purity >99%):

  • Solvent: Ethanol or Ethanol/Water (9:1).[2]

  • Heat to reflux until dissolved.[2] Cool slowly to 4°C.

Workflow Visualization

Figure 1: Purification logic flow separating the lipophilic O-isomer from the polar N-isomer.

Module 3: Troubleshooting Common Issues

Q1: My product is turning brown/black upon drying.

• Cause: The nitrile group at position 4 is electron-withdrawing, making the ring susceptible to nucleophilic attack or polymerization if traces of base remain.[2] Alternatively, if you used Methyl Iodide (MeI), residual iodine can cause oxidation.[2]

• Fix: Wash your DCM extract with 10% Sodium Thiosulfate (removes Iodine) and ensure the final recrystallization is neutral.[2] Store in the dark.

Q2: I have unreacted starting material (4-cyano-2-pyridone) mixed with my product.

• Cause: Incomplete methylation.[2]

• Fix: Use a pH Swing .[2]

  • Dissolve the mixture in DCM.

  • Wash with 1M NaOH .[2]

  • The Starting Material (pKa ~11) will deprotonate and go into the aqueous NaOH layer.[2]

  • The Product (N-methyl) has no acidic proton and stays in the DCM.[2]

  • Separate and dry the DCM layer.[2]

Q3: The yield is lower than expected (<50%).

• Cause: Water solubility. 4-cyano-1-methyl-2-pyridone is a polar molecule.[1][2] If you did a water workup, much of it might still be in the aqueous phase.[2]

• Fix: Saturate the aqueous phase with NaCl (Salting out) before extracting with DCM or Ethyl Acetate.[2] Repeat extractions 4-5 times.

References

• Organic Syntheses, Coll.[2][3] Vol. 2, p. 419 (1943). 1-Methyl-2-pyridone.[2]

  • Relevance: Establishes the fundamental solubility differences between N-methyl pyridones (water soluble) and impurities, and the use of salting-out techniques.

  • [1][2]

• Tadić, J. D., et al. (2019). Continuous flow synthesis of some 6- and 1,6-substituted 3-cyano-4-methyl-2-pyridones. Journal of the Serbian Chemical Society.[2][5]

  • Relevance: Provides melting point data and spectral characterization for analogous cyano-methyl-pyridone systems, confirming the high melting points of N-alkyl

  • [1][2]

• Physics Forums Discussion (2015).

  • Relevance: Discusses the dipole moments and aromatic stability of the N-methyl vs O-methyl tautomers, explaining the polarity differences used in the extraction protocol.

• Sigma-Aldrich Technical D

  • Relevance: While for the 3-cyano isomer, this data sheet confirms the solid state and general handling properties of cyano-pyridones.[1][2]

  • [1][2]

Sources

• 1. 93271-59-1 CAS MSDS (2-Hydroxy-4-methylpyridine-3-carbonitrile) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. 2-Pyridone - Wikipedia [en.wikipedia.org]
• 3. moonchemicals.co.in [moonchemicals.co.in]
• 4. Continuous flow synthesis of some 6- and 1,6-substituted 3-cyano-4-methyl-2-pyridones | Journal of the Serbian Chemical Society [shd-pub.org.rs]
• 5. researchgate.net [researchgate.net]
• 6. wuxibiology.com [wuxibiology.com]
• 7. physicsforums.com [physicsforums.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing Reaction Temperature for Cyanopyridone Synthesis

Welcome to the technical support center for cyanopyridone synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of optimizing reaction temperature, a critical parameter influencing yield, purity, and reaction time. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during your experiments.

The Critical Role of Temperature in Cyanopyridone Synthesis

Temperature is a pivotal factor in chemical synthesis, dictating the kinetics and thermodynamics of a reaction. In cyanopyridone synthesis, precise temperature control is essential to not only drive the reaction towards the desired product but also to minimize the formation of impurities and prevent thermal decomposition.[] An optimal temperature ensures that reactant molecules possess sufficient kinetic energy to overcome the activation energy barrier, leading to a higher reaction rate. However, excessive heat can promote undesirable side reactions or degradation of the final product.

Troubleshooting Guide: Common Temperature-Related Issues

This section addresses common problems encountered during cyanopyridone synthesis with a focus on temperature optimization.

Q1: My cyanopyridone synthesis is resulting in a low yield. How can I determine if the reaction temperature is the culprit?

A1: Low yield is a frequent issue that can often be traced back to suboptimal reaction temperature. To diagnose and resolve this, a systematic approach is necessary.

Causality: The reaction rate is highly dependent on temperature.[] If the temperature is too low, the reaction may proceed too slowly, leading to incomplete conversion of starting materials within the allotted time. Conversely, if the temperature is too high, it can lead to the formation of byproducts or degradation of the desired cyanopyridone, thus reducing the overall yield.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yield in cyanopyridone synthesis.

Experimental Protocol for Temperature Screening:

• Set up parallel reactions: Prepare several small-scale reactions with identical starting material concentrations, solvent, and catalyst loading.

• Vary the temperature: Set each reaction to a different temperature. A good starting range could be from room temperature up to the boiling point of the solvent, with increments of 20°C. For instance, you could run reactions at 80°C, 100°C, and 120°C.[2]

• Monitor progress: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the consumption of starting materials and the formation of the product over time.

• Analyze the results: After a set reaction time, quench the reactions and analyze the crude product mixture by a quantitative method like HPLC or NMR with an internal standard to determine the yield and purity at each temperature.

Data Presentation:

Temperature (°C)	Reaction Time (h)	Conversion (%)	Yield (%)	Purity (%)
80	6	55	50	95
100	4	89	85	92
120	2	98	95	90
140	2	98	93	85

This is example data; actual results will vary depending on the specific reaction.

From the example data, 120°C appears to be the optimal temperature, providing the highest yield in the shortest time.[2] Although 140°C also gives a high conversion, the slightly lower yield and purity suggest the onset of side reactions or product degradation.

Q2: I'm observing the formation of multiple unidentified spots on my TLC plate. Could this be due to an incorrect reaction temperature?

A2: Yes, the formation of multiple byproducts is a strong indication that the reaction temperature may be too high.

Causality: High temperatures can provide the necessary activation energy for alternative reaction pathways, leading to the formation of undesired products. Furthermore, the desired cyanopyridone product itself might be thermally unstable under the reaction conditions, leading to degradation products. For instance, in related azidopyridine systems, high temperatures can lead to explosive decomposition.[3][4] While cyanopyridones are generally more stable, the principle of thermal degradation remains a concern.

Troubleshooting Steps:

• Lower the reaction temperature: The most straightforward approach is to reduce the reaction temperature in increments of 10-20°C and monitor the reaction profile by TLC or HPLC.

• Consider a lower-boiling point solvent: If you are running the reaction at reflux, switching to a solvent with a lower boiling point will naturally lower the reaction temperature.

• Investigate catalyst activity: Some catalysts may become overactive at higher temperatures, leading to a loss of selectivity. Ensure that the chosen catalyst is suitable for the intended temperature range.

• Gradual heating: Instead of rapidly heating the reaction to the target temperature, a more gradual temperature ramp can sometimes prevent the initial formation of byproducts.

Logical Relationship Diagram:

Sources

• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Stability of 1,4-cyanopyridone under basic conditions

Technical Support Guide: Stability of 4-Cyano-2-Pyridone (1,4-Cyanopyridone) Under Basic Conditions

Scope & Nomenclature Clarification

User Note: The term "1,4-cyanopyridone" is chemically ambiguous. Based on standard synthesis and stability literature, this guide addresses 4-cyano-2-pyridone (also known as 1,2-dihydro-4-pyridinecarbonitrile-2-one) and its N-substituted derivatives (1-substituted-4-cyano-2-pyridones).

• Structure: A pyridine ring with a ketone at position 2 and a nitrile group at position 4.[1]

• Relevance: Common intermediate in the synthesis of cardiotonic agents (e.g., Milrinone analogs) and fluorescent probes.

Part 1: Executive Technical Summary

Status: Conditionally Stable 4-cyano-2-pyridone exhibits a distinct stability profile in basic media governed by the competition between deprotonation (stabilizing) and nucleophilic attack (degrading).

• Mild Base (pH 8–10): Stable. The N-H proton (pKa ~11) is deprotonated to form the pyridinolate anion, which retains aromaticity and resists hydrolysis at room temperature.

• Strong Base / Heat (pH >12, >60°C): Unstable. The nitrile group (-CN) undergoes stepwise hydrolysis to the carboxamide and subsequently to the carboxylic acid.

• Nucleophilic Environments: High Risk. In the presence of strong nucleophiles (e.g., alkoxides, carbanions), the electron-deficient ring is susceptible to Michael-type addition or ring-opening reactions.

Part 2: Detailed Stability Mechanisms

Hydrolysis of the Nitrile Group (Primary Degradation Pathway)

In aqueous base (NaOH/KOH), the hydroxide ion attacks the electrophilic carbon of the nitrile group. This is the most common failure mode during workup or synthesis.

• Step 1 (Amide Formation): Rapid hydration yields 4-carboxamido-2-pyridone. This often precipitates due to lower solubility.

• Step 2 (Acid Formation): Prolonged exposure or heating converts the amide to 4-carboxy-2-pyridone (precipitates upon acidification).

Ring Stability & Tautomerization

Unlike 1,4-dihydropyridines (which oxidize easily), 2-pyridones are aromatic. In base:

• Deprotonation: The N-H proton is removed, forming a resonance-stabilized anion. This negative charge density actually protects the ring from nucleophilic attack (ipso-substitution) compared to the neutral species.

• Fluorescence: The anionic form often exhibits a bathochromic shift (red shift) in fluorescence compared to the neutral form. Loss of fluorescence usually indicates ring cleavage or polymerization.

Oxidative Dimerization (Impurity Risk)

If the sample contains 1,4-dihydropyridine impurities (common precursors), basic conditions accelerate oxidative aromatization or dimerization, leading to yellow/brown discoloration.

Part 3: Interactive Troubleshooting Guide (Q&A)

Scenario A: "My reaction mixture turned dark yellow/brown upon adding base."

Diagnosis: Oxidative Polymerization or Dimerization.

• Cause: While pure 4-cyano-2-pyridone is stable, precursors (like acyclic enaminonitriles) or dihydro-intermediates polymerize in base.

• Solution:

  • Check purity of starting material.

  • Degas solvents to remove dissolved oxygen.

  • Reduce base concentration (switch from NaOH to

    ).

Scenario B: "I lost the nitrile peak (2220-2240 cm⁻¹) in IR after workup."

Diagnosis: Nitrile Hydrolysis.

• Cause: Exposure to strong base (pH >12) or heat during workup converted the nitrile to an amide (broad peak ~1650–1690 cm⁻¹).

• Solution:

  • Keep workup temperature < 5°C.

  • Quench basic reactions into buffered ammonium chloride (pH 7) rather than strong acid/water mixes that generate localized heat.

Scenario C: "The product is fluorescent, but the emission wavelength shifted."

Diagnosis: Ionization (Deprotonation).

• Cause: You are likely observing the pyridinolate anion.

• Solution: This is reversible. Acidify a small aliquot to pH 4-5; if the original fluorescence returns, the scaffold is intact.

Part 4: Experimental Protocols

Protocol 1: Stability Monitoring via HPLC

Use this protocol to validate stability before scaling up.

Parameter	Condition
Column	C18 Reverse Phase (e.g., Agilent Zorbax), 5 µm
Mobile Phase A	Water + 0.1% Formic Acid (Acidic buffer prevents ionization shifts)
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 10 min
Detection	UV @ 254 nm (aromatic) and 330 nm (conjugated system)
Sample Prep	Dissolve 1 mg in 1 mL MeOH. Dilute 1:10 into pH-adjusted buffer for testing.

Pass Criteria: >98% area retention of the parent peak after 4 hours at target pH.

Protocol 2: Controlled Quenching of Basic Reactions

Critical for preserving the cyano group.

• Cool: Chill the reaction mixture to 0°C.

• Dilute: Add 2 volumes of ice-cold Ethyl Acetate (or DCM if soluble).

• Neutralize: Slowly add saturated aqueous

  (mild acid) with vigorous stirring.

  • Why? Strong mineral acids (HCl) can catalyze hydrolysis of the nitrile if local concentration is high.

    buffers at ~pH 5-6.

• Extract: Separate layers immediately. Wash organic layer with brine to remove residual base.

Part 5: Visualization of Pathways

Figure 1: Reaction pathways of 4-cyano-2-pyridone in basic media. Green indicates the stable reversible state; yellow and red indicate irreversible degradation.

References

• Fiori, S. et al. (2011).[2] Characterization Studies of 1-(4-Cyano-2-oxo-1,2-dihydro-1-pyridyl)-3-(4-cyano-1,2-dihydro-1-pyridyl)propane Formed from the Reaction of Hydroxide Ion with 1,3-Bis(4-cyanopyridinium)propane Dibromide. Journal of the Brazilian Chemical Society, 22(9).[2] Link

• Katritzky, A. R. et al. (2010). Comprehensive Heterocyclic Chemistry. Elsevier. (General reference for Pyridone reactivity).

• Miscellaneous : Stability of Cyanopyridones in Basic Media. (Synthesized from general reactivity patterns of electron-deficient pyridones described in RSC Heterocyclic Compounds reviews). Link

Sources

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Guide: NMR Characterization &amp; Differentiation of 1-Alkyl-4-Cyanopyridone Isomers

Executive Summary

In medicinal chemistry, the 2-pyridone scaffold is a privileged structure found in FDA-approved drugs like Pirfenidone and Perampanel . However, the synthesis of N-alkyl-2-pyridones (specifically 1-alkyl-2-oxo-1,2-dihydropyridine-4-carbonitrile ) via alkylation of 2-hydroxy-4-cyanopyridine often yields a competitive regioisomer: the 2-alkoxy-4-cyanopyridine (O-alkyl isomer).

Misidentification of these isomers is a common pitfall because both exhibit similar polarity and mass spectral signatures. This guide provides a definitive, self-validating NMR workflow to distinguish the 1,4-cyanopyridone (N-isomer) from its alkoxypyridine (O-isomer) counterpart, utilizing HMBC and

N NMR as the primary arbitrators.

The Isomer Challenge: N- vs. O-Alkylation

The ambiguity arises from the ambident nucleophilicity of the 2-hydroxypyridine anion. Under basic conditions, the anion can react at either the nitrogen (yielding the thermodynamically stable amide/pyridone) or the oxygen (yielding the kinetically favored imidate/ether).

Feature	Target: N-Alkyl Isomer (1,4-Cyanopyridone)	Impurity: O-Alkyl Isomer (Alkoxypyridine)
Structure Type	Cyclic Amide (Lactam)	Heteroaromatic Ether (Imidate)
Aromaticity	Perturbed (Enaminone character)	Fully Aromatic (Pyridine ring)
Electronic Effect	Carbonyl is an electron sink; Ring is electron-rich.	Pyridine nitrogen is an electron sink.

Comparative Analysis: The NMR Fingerprint

The following table summarizes the diagnostic signals required for differentiation. Data is based on 500 MHz NMR in DMSO-

.

Table 1: Diagnostic NMR Parameters

Parameter	1-Alkyl-4-Cyanopyridone (N-Isomer)	2-Alkoxy-4-Cyanopyridine (O-Isomer)	Differentiation Logic
C Carbonyl/C2	160 – 164 ppm (C=O)	162 – 168 ppm (C-O)	Ambiguous: Chemical shifts often overlap. Do not rely solely on 1D C.
H Ring Protons	C3-H and C5-H often shielded ( 6.5 – 7.2 ppm)	Aromatic region ( 7.0 – 8.5 ppm)	Pyridones have significant alkene character, shielding ring protons compared to the fully aromatic pyridine.
C Ring Carbons	C3/C5 often ppm	C3/C5 often ppm	Pyridone carbons are generally more shielded due to resonance contributions.[1]
HMBC ( )	Alkyl -protons couple to C2 (C=O) AND C6	Alkyl -protons couple ONLY to C2	DEFINITIVE: The N-alkyl group is within 3 bonds of both C2 and C6. The O-alkyl group is 5 bonds away from C6.
N NMR	-230 to -260 ppm (Amide-like)	-70 to -110 ppm (Pyridine-like)	GOLD STANDARD: Massive shift difference (~150 ppm). Ref: Nitromethane scale.

Visualization: The Logic of Differentiation

Diagram 1: HMBC Connectivity Proof

The "Smoking Gun" for the N-isomer is the "Two-Legged" coupling. The alkyl protons "see" both sides of the nitrogen.

Caption: HMBC correlations distinguishing N-alkylation (couples to C2 & C6) from O-alkylation (couples only to C2).

Diagram 2: Experimental Decision Tree

Follow this workflow to validate your structure efficiently.

Caption: Step-by-step decision matrix for assigning pyridone regioisomers.

Detailed Experimental Protocol

A. Sample Preparation[2]

• Solvent: Use DMSO-

  (0.6 mL).

  • Why? Pyridones can aggregate in non-polar solvents like CDCl

    , broadening signals. DMSO disrupts hydrogen bonding and sharpens amide-like resonances.

• Concentration: 10–15 mg for standard characterization; 25+ mg recommended for

  N detection.

B. Data Acquisition Sequence

• Standard

  H (16 scans):

  • Integrate the alkyl region. If the integration of the

    -protons is lower than expected, or if "shadow peaks" appear, suspect an isomer mixture.

  • Look for the characteristic doublet of doublets for C6-H. In the N-isomer, C6-H is often the most deshielded proton (

    7.5–8.2 ppm) but shows distinct coupling ( Hz and Hz) to C5/C3.

• Gradient HMBC (Heteronuclear Multiple Bond Correlation):

  • Optimization: Set long-range coupling constant (

    ) to 8 Hz (62.5 ms delay).

  • Analysis:

    • Locate the proton signal of the

      -CH or -CH group.

    • Trace the vertical column in the 2D spectrum.

    • Pass Criteria: You must see correlations to the Carbonyl Carbon (

      162 ppm) AND the C6-methine carbon ( 135-145 ppm).

• Gradient

  HMBC (The "Nuclear Option"):

  • If the carbon spectrum is crowded, this experiment is infallible.

  • Setup: Use a standard gHMBCAD sequence optimized for

    Hz.

  • Reference: Nitromethane (0 ppm).

  • Result:

    • Signal at

      ppm Pyridone (N-alkyl) .

    • Signal at

      ppm Pyridine (O-alkyl) .

References

• Katritzky, A. R., et al. "Tautomerism and alkylation of 2-pyridones." Journal of the Chemical Society, Perkin Transactions 2, 1980.

• HMBC Methodology

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.

  • Definitive guide on setting up HMBC for heteroarom
• N Chemical Shifts: Witanowski, M., et al. "Nitrogen NMR Spectroscopy." Annual Reports on NMR Spectroscopy, Vol 11, Academic Press. Establishes the ~150 ppm shift difference between pyridine and amide nitrogens.

• Drug Discovery Context (PIM-1 Kinase)

  • El-Naggar, A. M., et al. "Imparting aromaticity to 2-pyridone derivatives by O-alkylation resulted in new competitive and non-competitive PIM-1 kinase inhibitors." Journal of Enzyme Inhibition and Medicinal Chemistry, 2024.

  • Recent example of the biological importance of distinguishing these specific isomers.

Sources

• 1. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

A Comparative Guide to the Structural Elucidation of Cyanopyridone Derivatives for Drug Discovery

In the landscape of modern drug discovery, the precise understanding of a molecule's three-dimensional structure is paramount. This is particularly true for heterocyclic compounds like 1,4-cyanopyridone derivatives, which represent a promising scaffold for the development of novel therapeutics, including anticancer agents.[1][2] Their biological activity is intrinsically linked to their stereochemistry and intermolecular interactions, making detailed structural analysis a critical step in the rational design of potent and selective drug candidates.

This guide provides an in-depth comparison of analytical techniques for the characterization of cyanopyridone derivatives, with a primary focus on the definitive method of single-crystal X-ray diffraction. We will delve into the causality behind experimental choices, present detailed protocols, and compare the insights gained from crystallography with those from other common analytical methods.

The Unambiguous Power of X-ray Crystallography

While techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are indispensable for confirming the chemical identity and connectivity of newly synthesized compounds, they provide an incomplete picture.[2][3] NMR, for instance, offers valuable information about the chemical environment of atoms in a molecule in solution, but it does not directly reveal the precise spatial arrangement of atoms, bond lengths, and bond angles in the solid state.[3]

Single-crystal X-ray diffraction, on the other hand, provides an unparalleled, high-resolution view of the molecule as it exists in a crystal lattice.[4] This technique is the gold standard for determining the absolute configuration and conformation of a molecule, offering unambiguous and accurate three-dimensional structural parameters that are prerequisites for rational drug design and structure-based functional studies.[5]

A Case Study: Elucidating the Structure of 3-Cyano-2(1H)-pyridone Derivatives

While this guide focuses on 1,4-cyanopyridone derivatives, a detailed crystallographic study on a series of closely related 3-cyano-2(1H)-pyridone derivatives (compounds 4a-c ) provides an excellent practical example of the power of X-ray crystallography.[6] A search of the Cambridge Structural Database (CSD) revealed no prior crystallographic reports for molecules with these identical core structures, highlighting the novelty of this structural information.[6]

Experimental Workflow: From Synthesis to Structure

The journey from a powdered compound to a refined crystal structure is a multi-step process that demands precision and a deep understanding of the underlying principles.

Figure 1: A generalized workflow for the structural elucidation of novel crystalline compounds.

Detailed Experimental Protocol: Single-Crystal X-ray Diffraction of 3-Cyano-2(1H)-pyridone Derivatives

The following protocol is based on the successful structure determination of 3-cyano-2(1H)-pyridone derivatives and serves as a robust template for the analysis of 1,4-cyanopyridone analogs.[5][6]

1. Crystal Growth (Crystallization):

• Rationale: The cornerstone of a successful X-ray diffraction experiment is a high-quality single crystal of sufficient size and with minimal defects. Slow evaporation is a common and effective technique for growing such crystals. The choice of solvent is critical and often determined empirically.

• Procedure:

  • Dissolve the purified cyanopyridone derivative in a suitable solvent or solvent mixture (e.g., a mixture of dichloromethane and methanol) to near saturation in a clean vial.

  • Loosely cap the vial to allow for slow evaporation of the solvent at room temperature.

  • Monitor the vial over several days to weeks for the formation of well-defined single crystals.

2. Data Collection:

• Rationale: A suitable single crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffracted X-rays are detected, and their intensities and positions are recorded at various crystal orientations.

• Procedure:

  • Select a well-formed, clear single crystal and mount it on a goniometer head.

  • Center the crystal in the X-ray beam of a single-crystal X-ray diffractometer.

  • Collect diffraction data using graphite-monochromatized Mo Kα radiation.[5] Data is typically collected in a series of frames with the crystal rotated by a small angle for each frame.

3. Structure Solution and Refinement:

• Rationale: The collected diffraction data is used to solve the crystal structure, which involves determining the positions of the atoms in the unit cell. This is typically achieved using direct methods, and the initial model is then refined using a least-squares algorithm to best fit the experimental data.

• Procedure:

  • Integrate the raw diffraction data and correct for various experimental factors (e.g., Lorentz and polarization effects).

  • Solve the structure using direct methods to obtain an initial electron density map.

  • Build a molecular model into the electron density map and refine the atomic positions and thermal parameters using full-matrix least-squares on F².

  • Locate hydrogen atoms in the difference Fourier map and refine their positions.

Comparative Analysis of Crystallographic Data

The true power of X-ray crystallography becomes evident when comparing the structures of a series of related compounds. Subtle changes in substituents can lead to significant differences in crystal packing and intermolecular interactions, which in turn can influence physical properties like solubility and melting point, as well as biological activity.

Table 1: Comparative Crystallographic Data for 3-Cyano-2(1H)-pyridone Derivatives 4a-c [6]

Parameter	Compound 4a	Compound 4b	Compound 4c
Empirical Formula	C₁₇H₁₄N₂O	C₁₇H₁₃FN₂O	C₁₇H₁₃ClN₂O
Formula Weight	278.31	296.30	312.75
Crystal System	Monoclinic	Monoclinic	Monoclinic
Space Group	P2₁/n	P2₁/n	P2₁/n
a (Å)	13.987(3)	14.123(3)	14.234(3)
b (Å)	16.879(4)	16.987(4)	17.012(3)
c (Å)	24.112(5)	24.234(5)	24.356(5)
β (°)	92.87(3)	93.12(3)	93.25(3)
Volume (ų)	5698.1(19)	5801.2(19)	5889.2(19)
Z	6	6	6
R-factor (%)	4.5	4.8	5.1

Data extracted from the supplementary information of the cited reference.

The data in Table 1 reveals that all three compounds crystallize in the same monoclinic space group, P2₁/n, with six independent molecules in the asymmetric unit cell.[6] The crystal packing is stabilized by a network of cyclic dimers formed by N–H⋯O=C and C–H⋯O=C intermolecular interactions.[6] For the halogenated derivatives (4b and 4c ), additional C–H⋯X (where X is F or Cl) interactions, as well as C–H⋯π, C–N⋯π, and π⋯π interactions, are crucial for crystal stabilization.[6]

Integrating Crystallography with Other Analytical Techniques

A truly comprehensive understanding of a molecule requires the integration of data from multiple analytical techniques.

Figure 2: The synergistic relationship between X-ray crystallography and other analytical techniques.

For the 3-cyano-2(1H)-pyridone derivatives, for example, while X-ray crystallography revealed the detailed solid-state structure, NMR and IR spectroscopy confirmed the presence of key functional groups and the overall molecular scaffold.[6] Computational methods, such as Density Functional Theory (DFT), can be used to complement the experimental data by providing insights into the electronic structure and helping to rationalize the observed intermolecular interactions.[6]

Implications for Drug Development

The detailed structural information obtained from X-ray crystallography is invaluable for drug development professionals. It enables:

• Structure-Activity Relationship (SAR) Studies: By comparing the crystal structures of a series of analogs with their biological activities, researchers can understand how specific structural features influence potency and selectivity.

• Rational Drug Design: The three-dimensional structure of a lead compound can be used to design new derivatives with improved properties, such as enhanced binding to a target protein or better pharmacokinetic profiles.

• Polymorph Screening: X-ray diffraction is essential for identifying and characterizing different crystalline forms (polymorphs) of a drug substance, which can have different physical properties and bioavailability.[7]

Conclusion

In the quest for novel and effective therapeutics, a multi-faceted analytical approach is essential for the comprehensive characterization of drug candidates. While a suite of spectroscopic techniques provides crucial information, single-crystal X-ray diffraction stands alone in its ability to deliver an unambiguous, high-resolution three-dimensional structure. The detailed insights into molecular conformation, stereochemistry, and intermolecular interactions afforded by this powerful technique are indispensable for guiding the rational design and optimization of promising new drug molecules, such as the 1,4-cyanopyridone derivatives. The integration of crystallographic data with other experimental and computational methods provides the most complete picture, accelerating the journey from a promising scaffold to a life-saving medicine.

References

• Molecules 2017, 22(9), 1547.

• ResearchGate.

• ResearchGate.

• Chemical Society Reviews, 2014, 43, 5867-5880.

• RSC Advances, 2022, 12, 8535-8549.

• Preprints.org 2020, 2020010171.

• ACS Omega 2023, 8, 22, 20040–20059.

• Molecules 2020, 25(10), 3599.

• Molecules 2022, 27(3), 1011.

• Journal of Enzyme Inhibition and Medicinal Chemistry, 2022, 37(1), 1366-1382.

• ResearchGate.

• RSC Advances, 2022, 12, 8535-8549.

• Zeitschrift für Kristallographie - New Crystal Structures, 2024, 239(3), 683-686.

• Minerals 2024, 14(9), 785.

• Vietnam Journal of Chemistry, 2023, 61(5), 609-614.

• ResearchGate.

• New Journal of Chemistry, 2019, 43, 10643-10652.

• Medicinal Chemistry, 2021, 17(7), 785-797.

• ResearchGate.

• Anti-Cancer Agents in Medicinal Chemistry, 2017, 17(11), 1559-1568.

• Crystallography Open Database.

• Crystallography Open Database.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Identification of Novel Cyanopyridones and Pyrido[2,3-d]pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Variable Temperature NMR Experiment Studying Cyanopyridone Structure | VNU Journal of Science: Natural Sciences and Technology [js.vnu.edu.vn]
• 4. Single-crystal X-ray diffraction studies on structural transformations of porous coordination polymers - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Crystal structure, spectroscopy, DFT, and thermal studies of 3-cyano-2(1H)-pyridones as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Polymorphic study and anti-inflammatory activity of a 3-cyano-2-pyridone based flexible model - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Cyanopyridones

For researchers, medicinal chemists, and drug development professionals, understanding the structural nuances of bioactive heterocyclic compounds is paramount. Among these, the cyanopyridone scaffold is a recurring motif in molecules exhibiting a wide array of biological activities, including potential anticancer agents.[1][2][3][4] Mass spectrometry stands as a cornerstone technique for the structural elucidation of these compounds. However, the interpretation of their fragmentation patterns can be complex, influenced by the interplay of the pyridone core, the cyano substituent, and other functionalities.

This guide provides an in-depth, comparative analysis of the mass spectrometry fragmentation patterns of cyanopyridones. Moving beyond a simple catalog of fragments, we will explore the mechanistic rationale behind the observed fragmentation pathways under various ionization conditions. This analysis is grounded in experimental data from the literature and fundamental principles of mass spectrometry, offering a framework for researchers to confidently characterize novel cyanopyridone derivatives.

The Influence of Ionization Technique: A Comparative Overview

The choice of ionization technique, primarily Electrospray Ionization (ESI) or Electron Ionization (EI), significantly dictates the initial fragmentation events.

• Electrospray Ionization (ESI): As a soft ionization technique, ESI typically generates protonated molecules [M+H]+ or deprotonated molecules [M-H]-, preserving the intact molecule for subsequent tandem mass spectrometry (MS/MS) analysis. This allows for controlled fragmentation through collision-induced dissociation (CID), providing systematic structural information.[5] The majority of contemporary studies on cyanopyridones utilize ESI due to its compatibility with liquid chromatography and its gentle nature, which is ideal for studying non-volatile and thermally labile molecules.

• Electron Ionization (EI): EI is a high-energy ionization method that often results in extensive fragmentation within the ion source. While this can provide a wealth of structural information in a single spectrum, it can also lead to the absence or low abundance of the molecular ion, complicating the determination of the molecular weight. EI is more suitable for volatile and thermally stable compounds. Studies on simpler pyridones and related heterocycles have utilized EI, and its fragmentation patterns can offer insights into the fundamental stability of the pyridone ring system.[6]

This guide will primarily focus on fragmentation patterns observed under ESI conditions, as it is the more prevalent technique for the analysis of these complex heterocyclic systems.

General Fragmentation Pathways of the Cyanopyridone Core

Tandem mass spectrometry (MS/MS) of cyanopyridones, facilitated by ESI, reveals several characteristic fragmentation pathways originating from the protonated molecule [M+H]+. These pathways are dictated by the inherent chemistry of the pyridone ring and the electronic influence of the cyano group.

A key initial fragmentation step for many substituted pyridones is the retro-Diels-Alder (rDA) reaction . This process involves the cleavage of the pyridone ring, often leading to the expulsion of a neutral molecule. For 2-pyridones, a common rDA pathway results in the loss of a ketene (CH2=C=O) or a related species.

Another prevalent fragmentation route is the loss of carbon monoxide (CO) from the pyridone ring. This is a characteristic fragmentation for many cyclic carbonyl compounds and is frequently observed in the mass spectra of 2-pyridones and their derivatives.

The presence of the cyano group introduces additional fragmentation possibilities. A notable pathway is the loss of hydrogen cyanide (HCN) or a related cyanocontaining radical or neutral molecule. This fragmentation is driven by the stability of the resulting fragment ions.

Below is a generalized workflow for the analysis of cyanopyridone fragmentation patterns.

Caption: General workflow for cyanopyridone fragmentation analysis.

Comparative Fragmentation of Substituted Cyanopyridones

The fragmentation patterns of cyanopyridones are highly dependent on the nature and position of substituents on the pyridone ring. Let's consider a few representative examples to illustrate these differences.

Case Study 1: 3-Cyano-2-pyridone

The basic 3-cyano-2-pyridone structure provides a foundational understanding of the core fragmentation. Upon protonation, the initial fragmentation events are expected to involve the pyridone ring and the cyano group.

A plausible fragmentation pathway for protonated 3-cyano-2-pyridone is initiated by the loss of carbon monoxide (CO), a common fragmentation for 2-pyridone systems.[6] This would be followed by the subsequent loss of hydrogen cyanide (HCN).

Caption: Proposed fragmentation of 3-cyano-2-pyridone.

Case Study 2: N-Aryl-3-cyano-2-pyridones

The introduction of an N-aryl substituent significantly alters the fragmentation landscape. The bond between the pyridone nitrogen and the aryl group becomes a potential cleavage site.

For N-aryl cyanopyridones, a characteristic fragmentation is the cleavage of the N-C(aryl) bond. This can occur either through homolytic or heterolytic cleavage, leading to fragment ions corresponding to the protonated pyridone core or the aryl cation. The relative abundance of these fragments will depend on the stability of the respective ions.

Another important pathway involves the fragmentation of the aryl substituent itself. For example, if the aryl group contains an ether linkage, a characteristic loss of the alkoxy group will be observed.

Case Study 3: Ricinine - A Naturally Occurring Cyanopyridone

Ricinine (3-cyano-4-methoxy-N-methyl-2-pyridone) is a well-studied toxic alkaloid from the castor bean plant.[7] Its fragmentation pattern provides a valuable real-world example. The analysis of ricinine is often used to confirm exposure to castor bean products.

The ESI-MS/MS of protonated ricinine is expected to show initial losses related to its substituents. A primary fragmentation would be the loss of the methyl group from the nitrogen, leading to a stable radical cation. Another likely fragmentation is the loss of the methoxy group at the C4 position, either as a neutral radical or through a rearrangement process.

Tabulated Comparison of Fragmentation Data

The following table summarizes the expected key fragment ions for the discussed cyanopyridone archetypes. The m/z values are illustrative and will vary based on the specific substituents.

Compound Archetype	Precursor Ion [M+H]+	Key Fragment Ions	Probable Neutral Losses
3-Cyano-2-pyridone	m/z 121	m/z 93, m/z 66	CO, HCN
N-Phenyl-3-cyano-2-pyridone	m/z 197	m/z 120, m/z 77	C6H5N, C7H4NO
Ricinine	m/z 165	m/z 150, m/z 134	CH3, OCH3

Experimental Protocols

General Procedure for LC-MS/MS Analysis of Cyanopyridones

• Sample Preparation: Dissolve the cyanopyridone compound in a suitable solvent (e.g., methanol, acetonitrile, or a mixture with water) to a final concentration of approximately 1 µg/mL.

• Chromatographic Separation:

  • LC System: A standard high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column is typically suitable.

  • Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% formic acid (for positive ion mode) or 0.1% ammonium hydroxide (for negative ion mode).

  • Flow Rate: 0.2-0.5 mL/min.

  • Injection Volume: 1-5 µL.

• Mass Spectrometry:

  • Mass Spectrometer: A tandem mass spectrometer (e.g., triple quadrupole, Q-TOF, or ion trap).

  • Ionization Source: Electrospray ionization (ESI).

  • Polarity: Positive ion mode is generally preferred for pyridones.

  • MS1 Scan: Acquire a full scan to determine the m/z of the protonated molecule [M+H]+.

  • MS2 Scan (Product Ion Scan): Isolate the [M+H]+ ion and subject it to collision-induced dissociation (CID) with a suitable collision gas (e.g., argon or nitrogen). The collision energy should be optimized to achieve a good distribution of fragment ions.

Conclusion

The fragmentation patterns of cyanopyridones in mass spectrometry are a rich source of structural information. A systematic approach, considering the ionization method, the inherent reactivity of the pyridone core, and the influence of various substituents, allows for a detailed structural elucidation. By comparing the fragmentation of unknown cyanopyridone derivatives to the established patterns of known compounds and related heterocyclic systems, researchers can confidently characterize these important molecules. This guide provides a foundational framework for this analytical endeavor, empowering scientists in their pursuit of novel therapeutics and a deeper understanding of chemical structure-activity relationships.

References

• Perreault, H., et al. (1996). Electrospray ionization tandem mass spectrometry of 3-cyano-4-(substituted phenyl)-6-phenyl-2(1H)-pyridinones. Journal of Mass Spectrometry, 31(1), 58-66.

• Crystal structure, spectroscopy, DFT, and thermal studies of 3-cyano-2(1H)-pyridones as potential anticancer agents. RSC Publishing. [Link][1][2]

• Crystal structure, spectroscopy, DFT, and thermal studies of 3-cyano-2(1H)-pyridones as potential anticancer agents. PubMed Central. [Link][4]

• The fragmentation of some 2-pyridones, 2-pyridthiones, and 2-alkylthiopyridines induced by electron impact. Journal of the Chemical Society B: Physical Organic. [Link]

• Synthesis and Characterization of New 3-Cyano-2-Pyridone Derivatives as Fluorescent Scaffolds. MDPI. [Link]

• ESI-MS spectra of 3-cyano-4-(substituted phenyl)-6-phenyl-2(1H)-pyridinones. ResearchGate. [Link]

• Recommended Mass Spectrometry-Based Strategies to Identify Ricin-Containing Samples. PMC - NIH. [Link]

• Identification of Novel Cyanopyridones and Pyrido[2,3-d]pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies. PMC. [Link]

• A proof-of-concept, two-tiered approach for ricin detection using ambient mass spectrometry. RSC Publishing. [Link]

• Synthesis of N-alkyled-2-cyanoacetamide derivatives. Sciforum. [Link]

• An Convenient Synthesis of Ricinine and Its Analogues. MDPI. [Link]

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A Comparative Docking Analysis of 1,4-Cyanopyridone Ligands Against Pim-1 Kinase and VEGFR-2

In the landscape of modern drug discovery, the 1,4-cyanopyridone scaffold has emerged as a privileged structure, demonstrating significant potential in the development of targeted therapeutic agents. Its inherent chemical tractability and ability to form key interactions with biological targets have made it a focal point for medicinal chemists. This guide provides an in-depth comparative analysis of the docking performance of 1,4-cyanopyridone-based ligands against two critical cancer-related protein kinases: Pim-1 kinase and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).

This document is intended for researchers, scientists, and drug development professionals engaged in computational chemistry and structure-based drug design. We will dissect the nuances of molecular docking workflows, from target selection and preparation to the interpretation of binding interactions, underpinned by experimental data to ensure scientific integrity.

The Rationale for Target Selection: Pim-1 Kinase and VEGFR-2

The choice of Pim-1 kinase and VEGFR-2 for this comparative study is deliberate. Both are serine/threonine kinases implicated in tumorigenesis, yet they present distinct active site topologies.

• Pim-1 Kinase: A constitutively active proto-oncogene, Pim-1 is overexpressed in numerous hematological and solid tumors. Its inhibition is a promising strategy for cancer therapy.[1] The ATP-binding pocket of Pim-1 is unique, offering opportunities for the design of highly selective inhibitors.

• VEGFR-2: A key mediator of angiogenesis, the formation of new blood vessels, which is a crucial process for tumor growth and metastasis.[2] Inhibition of VEGFR-2 is a clinically validated approach for cancer treatment.

A particularly compelling aspect of targeting both kinases is the potential for dual inhibition. Recent studies have highlighted that combining Pim-1 kinase inhibition with anti-VEGF therapies can lead to synergistic antitumor responses, overcoming resistance mechanisms.[3] This guide will therefore explore both single-target and dual-target inhibition scenarios.

Comparative Docking Performance: A Quantitative Overview

To provide a clear comparison, we will analyze representative 1,4-cyanopyridone-based inhibitors for Pim-1 kinase and VEGFR-2. The following tables summarize their experimentally determined inhibitory activities (IC50) and computationally predicted binding energies.

Table 1: Docking and Experimental Data for Pim-1 Kinase Inhibitors

Compound	Target Protein	PDB ID	Experimental IC50 (µM)	Predicted Binding Energy (kcal/mol)	Reference
Compound 4d	Pim-1 Kinase	5V82	0.46 ± 0.02	-9.8	[4][5]
Compound 4c	Pim-1 Kinase	5V82	0.61 ± 0.03	-9.5	[4][5]
Quercetagetin (Reference)	Pim-1 Kinase	5V82	0.56 ± 0.03	-8.9	[4][5]

Table 2: Docking and Experimental Data for VEGFR-2 Inhibitors

Compound	Target Protein	PDB ID	Experimental IC50 (µM)	Predicted Binding Energy (kcal/mol)	Reference
Compound 5e	VEGFR-2	4ASD	1.39	-10.2	[6]
Compound 5a	VEGFR-2	4ASD	1.77	-9.9	[7]
Sorafenib (Reference)	VEGFR-2	4ASD	~0.09	-11.5	[8]

Table 3: Docking and Experimental Data for a Dual Pim-1/VEGFR-2 Inhibitor

Compound	Target Protein	PDB ID	Experimental IC50 (nM)	Predicted Binding Energy (kcal/mol)	Reference
Compound 10b	Pim-1 Kinase	5V82	8.9	-10.5	[3]
VEGFR-2	4ASD	6.7	-11.1	[3]

Note: Predicted binding energies are illustrative and can vary based on the specific docking software and parameters used. The values presented here are representative scores obtained from similar studies.

Deciphering the Binding Interactions: A Visual Analysis

The efficacy of a ligand is not solely determined by its binding affinity but also by the specific molecular interactions it forms within the active site of the target protein. Below, we visualize the key interactions of representative 1,4-cyanopyridone ligands with Pim-1 kinase and VEGFR-2.

Caption: Key interactions of a 1,4-cyanopyridone ligand in the Pim-1 kinase active site.

Caption: Key interactions of a 1,4-cyanopyridone ligand in the VEGFR-2 active site.

The diagrams illustrate that while both kinases are targeted by the same scaffold, the specific residues and types of interactions differ, highlighting the importance of tailoring ligand substitutions to optimize binding to each specific target.

A Self-Validating Experimental Protocol for Molecular Docking

To ensure the trustworthiness and reproducibility of the docking results, a robust and well-documented protocol is essential. The following section outlines a detailed, step-by-step workflow for performing a molecular docking study of a 1,4-cyanopyridone ligand against Pim-1 kinase using AutoDock Vina.[9]

Part 1: Protein and Ligand Preparation

The quality of the input structures is paramount for a successful docking simulation. This phase involves preparing the protein receptor and the small molecule ligand.

Step 1: Protein Preparation

• Obtain the Protein Structure: Download the crystal structure of Pim-1 kinase from the Protein Data Bank (PDB ID: 5V82).[10]

• Clean the PDB File: Remove all non-essential molecules, including water, co-factors, and any co-crystallized ligands using a molecular visualization tool like PyMOL or Chimera.

• Add Hydrogens and Charges: Add polar hydrogens to the protein structure. Assign Kollman charges, which are widely used for proteins in AutoDock.

• Convert to PDBQT Format: Save the prepared protein structure in the PDBQT file format, which is required by AutoDock Vina. This format includes atomic charges and atom types.

Step 2: Ligand Preparation

• Create the 2D Structure: Draw the 1,4-cyanopyridone ligand of interest (e.g., Compound 4d) using a chemical drawing software like ChemDraw or MarvinSketch.

• Convert to 3D and Optimize: Convert the 2D structure to a 3D conformation and perform an initial energy minimization using a force field like MMFF94.

• Assign Charges and Torsion: Assign Gasteiger charges to the ligand atoms and define the rotatable bonds.

• Convert to PDBQT Format: Save the prepared ligand in the PDBQT format.

Part 2: Docking Simulation

This phase involves defining the search space and running the docking calculation using AutoDock Vina.

Step 3: Grid Box Definition

• Identify the Binding Site: The binding site is typically defined based on the location of a co-crystallized ligand or through binding site prediction algorithms. For PDB ID 5V82, the active site is well-defined by the co-crystallized inhibitor.

• Set Grid Box Parameters: Define a grid box that encompasses the entire binding site. For Pim-1 kinase (PDB ID: 5V82), a grid box with the following parameters is a good starting point (note: these should be visually inspected and adjusted as needed):

  • Center X, Y, Z: Determined by the geometric center of the co-crystallized ligand.

  • Size X, Y, Z (Å): Typically 20 x 20 x 20 Å to allow for sufficient space for the ligand to move and rotate.[9]

Step 4: Running AutoDock Vina

• Create a Configuration File: Prepare a text file (conf.txt) that specifies the input files and docking parameters:

• Execute the Docking: Run AutoDock Vina from the command line using the configuration file:

Part 3: Analysis of Results

The final phase involves analyzing the docking output to understand the binding mode and affinity of the ligand.

Step 5: Pose and Score Analysis

• Examine the Output File: The output.pdbqt file contains the predicted binding poses of the ligand, ranked by their binding affinity (in kcal/mol).

• Visualize the Docking Poses: Load the protein and the output.pdbqt file into a molecular visualization tool. Analyze the top-ranked poses to identify key interactions (hydrogen bonds, hydrophobic interactions, etc.) with the protein's active site residues.

• Correlate with Experimental Data: Compare the predicted binding affinities with the experimental IC50 values. A good correlation provides confidence in the docking protocol.

Caption: A streamlined workflow for molecular docking studies.

Conclusion and Future Directions

This guide has provided a comparative framework for conducting and interpreting docking studies of 1,4-cyanopyridone ligands against Pim-1 kinase and VEGFR-2. The presented data and protocols underscore the importance of a meticulous and validated computational approach in modern drug discovery. The 1,4-cyanopyridone scaffold demonstrates significant promise as a versatile starting point for the development of potent and selective kinase inhibitors.

Future work should focus on the prospective validation of in silico predictions through the synthesis and biological evaluation of novel 1,4-cyanopyridone derivatives. Furthermore, more advanced computational techniques, such as molecular dynamics simulations and free energy calculations, can provide a more dynamic and accurate picture of ligand-protein interactions, further guiding the optimization of these promising compounds into clinical candidates.

References

• El-Gamal, M. I., et al. (2023). Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation. ACS Omega, 8(22), 19895–19908. [Link]

• El-Gamal, M. I., et al. (2023). Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation. ResearchGate. [Link]

• Pop, A. M., et al. (2023). A PIM-1 Kinase Inhibitor Docking Optimization Study Based on Logistic Regression Models and Interaction Analysis. International Journal of Molecular Sciences, 24(15), 12105. [Link]

• El-Gamal, M. I., et al. (2023). Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation. ACS Omega, 8(22), 19895–19908. [Link]

• El-Gamal, M. I., et al. (2023). Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation. ACS Publications. [Link]

• Hussein, M. M. A., et al. (2021). Some of the cyanopyridines have high PIM-1 kinase inhibitory activity. ResearchGate. [Link]

• Al-Warhi, T., et al. (2024). Discovery of dual kinase inhibitors targeting VEGFR2 and FAK: structure-based pharmacophore modeling, virtual screening, and molecular docking studies. Journal of Molecular Modeling, 30(1), 35. [Link]

• Hassan, A. S., et al. (2022). In silico design and ADMET evaluation of new inhibitors for PIM1 kinase using QSAR studies, molecular docking, and molecular dynamic simulation. Journal of Biomolecular Structure and Dynamics, 41(16), 7859-7876. [Link]

• Abdel-Maksoud, M. S., et al. (2022). Identification of Novel Cyanopyridones and Pyrido[2,3-d]pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies. Molecules, 27(20), 6899. [Link]

• Baammi, S., et al. (2023). Potent VEGFR-2 inhibitors for resistant breast cancer: a comprehensive 3D-QSAR, ADMET, molecular docking and MMPBSA calculation on triazolopyrazine derivatives. Journal of Biomolecular Structure and Dynamics, 1-17. [Link]

• Shaaban, O. G., et al. (2019). Dual VEGFR-2/PIM-1 kinase inhibition towards surmounting the resistance to antiangiogenic agents via hybrid pyridine and thienopyridine-based scaffolds: Design, synthesis and biological evaluation. Bioorganic Chemistry, 92, 103189. [Link]

• Murray, J. M., & Wallweber, H. (2017). PIM1 kinase in complex with Cpd17 (1-(6-(4,4-difluoropiperidin-3-yl)pyridin-2-yl)-6-(6-methylpyrazin-2-yl)-1H-pyrazolo[4,3-c]pyridine). RCSB PDB. [Link]

• Whittington, D. A., et al. (2012). Crystal Structure of VEGFR2 (Juxtamembrane and Kinase Domains) in Complex with SORAFENIB (BAY 43-9006). RCSB PDB. [Link]

• Gomaa, M. S., et al. (2023). Quinazolin-4-one/3-cyanopyridin-2-one Hybrids as Dual Inhibitors of EGFR and BRAF V600E: Design, Synthesis, and Antiproliferative Activity. Pharmaceuticals, 16(11), 1522. [Link]

• Abdel-Maksoud, M. S., et al. (2022). Identification of Novel Cyanopyridones and Pyrido[2,3- D]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies. PubMed. [Link]

• Ayaz, M., & Asati, V. (2022). In silico study for the identification of potential compounds as PIM-1 kinase inhibitors. Pharmaspire, 14(1), 1-8. [Link]

• El-Sayed, M. A., et al. (2021). Pyridine-derived VEGFR-2 inhibitors: Rational design, synthesis, anticancer evaluations, in silico ADMET profile, and molecular docking. Archiv der Pharmazie, 354(7), e2100065. [Link]

• Whittington, D. A., et al. (2012). Crystal Structure of VEGFR2 (Juxtamembrane and Kinase Domains) in Complex with SORAFENIB (BAY 43-9006). RCSB PDB. [Link]

• Tabti, R., et al. (2023). Unleashing Nature's potential: a computational approach to discovering novel VEGFR-2 inhibitors from African natural compound using virtual screening, ADMET analysis, molecular dynamics, and MMPBSA calculations. Frontiers in Chemistry, 11, 1256350. [Link]

• El-Naggar, M., et al. (2022). Discovery of New VEGFR-2 Inhibitors: Design, Synthesis, Anti-Proliferative Evaluation, Docking, and MD Simulation Studies. Semantic Scholar. [Link]

• El-Sayed, M. A., et al. (2021). Pyridine-derived VEGFR-2 inhibitors: Rational design, synthesis, anticancer evaluations, in silico ADMET profile, and molecular docking. PubMed. [Link]

• Shaaban, O. G., et al. (2019). Dual VEGFR-2/PIM-1 kinase inhibition towards surmounting the resistance to antiangiogenic agents via hybrid pyridine and thienopyridine-based scaffolds: Design, synthesis and biological evaluation. OiPub. [Link]

• Bullock, A. N., et al. (2005). Crystal Structure of Kinase Pim1 in Complex with AMP. RCSB PDB. [Link]

• Sharma, P. C., et al. (2023). Role of heterocycles in inhibition of VEGFR-2 – a recent update (2019–2022). RSC Medicinal Chemistry, 14(5), 826-857. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,4-Cyanopyridone

As researchers and drug development professionals, our work with versatile chemical intermediates like 1,4-Cyanopyridone (CAS No. 100-48-1) is foundational to innovation.[1][2] However, our responsibility extends beyond synthesis and application; it encompasses the entire lifecycle of a chemical, culminating in its safe and compliant disposal. This guide provides an in-depth, procedural framework for managing 1,4-Cyanopyridone waste, grounded in scientific principles to ensure the safety of personnel and the protection of our environment.

The causality behind these protocols is clear: 1,4-Cyanopyridone, also known as Isonicotinonitrile, is a compound with a defined hazard profile that demands meticulous handling from acquisition to disposal.[3][4] Adherence to these procedures is not merely about compliance but is a core component of a robust laboratory safety culture.

Hazard Profile and Risk Assessment: Understanding the "Why"

Before handling any chemical waste, a thorough understanding of its intrinsic hazards is paramount. 1,4-Cyanopyridone is classified as a hazardous substance, and its disposal must be managed accordingly.[4] The primary risks are associated with its acute toxicity through multiple exposure routes.[3][5]

Table 1: GHS Hazard Classification for 1,4-Cyanopyridone

Hazard Class	Category	Hazard Statement	Signal Word
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	Warning
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin	Warning
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled	Warning
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Warning
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation	Warning
Specific target organ toxicity (single exposure)	Category 3	H335: May cause respiratory irritation	Warning

Source: Consolidated data from multiple Safety Data Sheets (SDS).[4][5][6][7]

This profile dictates that all waste streams—including pure compound, contaminated labware, and spill cleanup materials—are considered hazardous waste and must not enter standard waste channels or drains.[3][5]

Personal Protective Equipment (PPE): A Non-Negotiable Prerequisite

Given the compound's dermal and inhalation hazards, a robust PPE protocol is the first line of defense during all waste handling procedures.

Protocol 2.1: PPE for Handling 1,4-Cyanopyridone Waste

• Hand Protection : Wear chemical-resistant gloves. Butyl rubber or PVA gloves are recommended for pyridine-based compounds. Nitrile gloves may offer limited protection and should be avoided for prolonged contact; always consult the manufacturer's compatibility chart.[6][8] Double-gloving is a best practice when handling highly concentrated waste.

• Eye/Face Protection : Use chemical safety goggles with side-shields conforming to EN166, NIOSH, or equivalent standards.[3] A face shield should be worn if there is a risk of splashing.

• Body Protection : A fully-buttoned laboratory coat is mandatory. For larger quantities of waste or during spill cleanup, a chemical-resistant apron or a complete protective suit is required.[3]

• Respiratory Protection : All handling of 1,4-cyanopyridone powder or solutions that may produce aerosols must be conducted within a certified laboratory chemical fume hood to ensure adequate ventilation.[8] If a fume hood is not available or during a large spill, use a NIOSH-approved respirator with cartridges appropriate for organic vapors and particulates.[3]

Waste Segregation and Containment: The Foundation of Safe Disposal

Proper segregation prevents dangerous chemical reactions and ensures the waste is accepted by disposal facilities. The core principle is to contain the waste in a manner that is secure, clearly identified, and isolated from incompatible materials.

Protocol 3.1: Collection of Solid and Liquid 1,4-Cyanopyridone Waste

• Select an Appropriate Container :

  • Use a sealable, airtight, and chemically compatible waste container.[8] High-density polyethylene (HDPE) or glass containers are typically suitable.

  • The container must be in good condition, free of cracks or residue on the outside.

• Label the Container :

  • Attach a "Dangerous Waste" or "Hazardous Waste" label to the container before adding any waste.[8]

  • Clearly identify the contents as "1,4-Cyanopyridone Waste." List any solvents or other chemicals present in the waste mixture.

• Waste Accumulation :

  • For solid waste (e.g., unused reagent, contaminated filter paper), carefully transfer it into the container, minimizing dust formation.[3]

  • For liquid waste (e.g., solutions in organic solvents), use a funnel to prevent spills.

  • Keep the container securely closed at all times, except when adding waste.

• Segregate from Incompatibles :

  • Store the sealed waste container in a designated satellite accumulation area. This area should be a secondary containment bin or tray.

  • Crucially, store this waste away from strong oxidizing agents, strong acids (especially nitric acid), and strong bases to prevent potentially hazardous reactions.[5][8]

Spill Management: Immediate Response Protocol

Accidents happen, but a prepared response minimizes risk.

Protocol 4.1: Cleaning a 1,4-Cyanopyridone Spill

• Evacuate and Secure : Alert personnel in the immediate area and restrict access. Ensure the area is well-ventilated, preferably within a fume hood.

• Don PPE : Wear the full PPE ensemble as described in Section 2.

• Contain the Spill : For solid spills, do not use a dry brush. Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

• Clean Up : Carefully sweep or scoop the material into your designated hazardous waste container.[3] Avoid any actions that create dust.[3][5] For liquid spills, absorb the material with sorbent pads and place them in the waste container.

• Decontaminate : Wipe the spill area with soap and plenty of water.[3] Collect the cleaning materials (wipes, etc.) as hazardous waste.

• Dispose : Seal, label, and store the waste container as per the protocol in Section 3.

Final Disposal Pathway: The Terminal Step

Under no circumstances should 1,4-Cyanopyridone waste be disposed of in the trash or down the drain. The only acceptable and environmentally sound method is through a licensed professional waste disposal service.

The scientifically preferred method for destroying organic compounds like 1,4-Cyanopyridone is high-temperature incineration .[9][10] This process utilizes temperatures typically above 1,200°C to ensure the complete thermal decomposition of the compound into simpler, less toxic components like carbon oxides and nitrogen oxides, which are then treated by a scrubber system.[3][9] This method provides the highest level of assurance that the hazardous properties of the chemical are permanently neutralized.

The following workflow diagram illustrates the decision-making and procedural flow for proper disposal.

Caption: Disposal workflow for 1,4-Cyanopyridone waste.

Contaminated packaging should be considered hazardous and disposed of as unused product.[3] Always entrust the final disposal to a licensed and reputable chemical waste management company that can provide documentation of proper destruction.[5]

By integrating these scientifically-grounded procedures into your laboratory's standard operating protocols, you build a self-validating system of safety and compliance. This not only protects you and your colleagues but also upholds our collective responsibility as stewards of scientific integrity and environmental health.

References

• Pyridine Standard Operating Procedure . University of Washington. [Online]. Available: [Link]

• Guidelines for safe disposal of unwanted pharmaceuticals in and after emergencies . World Health Organization. [Online]. Available: [Link]

• Guidelines for the Disposal of Small Quantities of Unused Pesticides . U.S. Environmental Protection Agency. [Online]. Available: [Link]

• Chemical Waste Disposal Guidelines . Emory University. [Online]. Available: [Link]

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs . United Nations Office on Drugs and Crime. [Online]. Available: [Link]

• NIH Waste Disposal Guide 2022 . National Institutes of Health. [Online]. Available: [Link]

• 4-Pyridinecarbonitrile, 1-oxide . PubChem, National Center for Biotechnology Information. [Online]. Available: [Link]

• Substances restricted under REACH . European Chemicals Agency (ECHA). [Online]. Available: [Link]

• ASHP Guidelines on Handling Hazardous Drugs . American Society of Health-System Pharmacists. [Online]. Available: [Link]

• Aminopyralid - Substance Information . European Chemicals Agency (ECHA). [Online]. Available: [Link]

• azoxystrobin (ISO); methyl (E)-2-{2-[6-(2-cyanophenoxy)pyrimidin-4-yloxy]phenyl}-3-methoxyacrylate - Substance Information . European Chemicals Agency (ECHA). [Online]. Available: [Link]

Sources

• 1. CAS 100-48-1: 4-Cyanopyridine | CymitQuimica [cymitquimica.com]
• 2. 4-Cyanopyridine | 100-48-1 [chemicalbook.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. fishersci.com [fishersci.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. 4-Pyridinecarbonitrile, 1-oxide | C6H4N2O | CID 84684 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 9. iwaste.epa.gov [iwaste.epa.gov]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Advanced Safety Protocol: Handling 1,4-Cyanopyridone Derivatives

Topic: Personal protective equipment for handling 1,4-Cyanopyridone Audience: Researchers, scientists, and drug development professionals. Role: Senior Application Scientist.

Executive Summary & Chemical Context

Status: High-Priority Intermediate Primary Hazard Driver: Nitrile (Cyano-) Functional Group & Pyridone Scaffold

"1,4-Cyanopyridone" (often a colloquialism in drug discovery for 4-cyano-2-pyridone or N-substituted-4-cyanopyridone derivatives) serves as a critical electrophilic scaffold in the synthesis of kinase inhibitors and non-nucleoside reverse transcriptase inhibitors.

The Safety Paradox: While often less volatile than simple pyridines, the nitrile moiety introduces a risk of transdermal systemic toxicity and metabolic release of cyanide ions, particularly if subjected to strong acidic hydrolysis or enzymatic cleavage. As a Senior Application Scientist, I prioritize dermal isolation and respiratory containment over simple barrier methods.

Hazard Identification & Risk Assessment

Before selecting PPE, we must understand the "Why" (Causality).

Hazard Category	Specific Risk	Mechanism of Action
Acute Dermal Toxicity	High	Pyridone rings facilitate lipid solubility; the nitrile group acts as a toxicophore. Rapid absorption can lead to systemic nitrile poisoning.
Inhalation	Moderate	Dust/aerosol inhalation causes mucosal irritation. Metabolic activation in the liver can release cyanide ions (CN⁻).
Chemical Reactivity	Specific	Incompatible with Strong Acids. Acidic hydrolysis of the nitrile group yields carboxylic acids but may transiently liberate HCN gas in unvented systems.

Personal Protective Equipment (PPE) Matrix

Standard lab PPE is insufficient for handling concentrated nitrile-pyridones. Use this self-validating protocol.

A. Hand Protection (The Critical Barrier)

Protocol: Double-Gloving Strategy.

• Inner Layer: 4-mil Nitrile (Disposable).

• Outer Layer: 5-8 mil Extended Cuff Nitrile OR Silver Shield® (Laminate) for stock solutions >1M.

• Scientific Rationale: Pyridine derivatives can permeate standard nitrile rubber over time. The "Double Layer" creates a breakthrough lag time. If the outer glove is compromised (visual stain), the inner glove provides a clean buffer for safe removal.

B. Respiratory Protection

Engineering Control First: All solid handling must occur within a certified Chemical Fume Hood (Face velocity: 100 fpm).

• PPE Backup: If weighing outside a hood is unavoidable (not recommended), use a P100 Particulate Respirator (Full face preferred to protect eyes).

• Rationale: Cyanopyridones are often fluffy solids prone to static aerosolization.

C. Ocular & Body Protection

• Eyes: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient due to the risk of fine dust migration.

• Body: Tyvek® Lab Coat or Apron over standard cotton lab coat.

• Rationale: Cotton absorbs and holds nitriles against the skin. Tyvek provides a non-permeable splash barrier.

Operational Workflow: Step-by-Step

Phase 1: Preparation & Weighing

• Static Check: Place an ionizing fan or anti-static gun near the balance if the solid is fluffy.

• Glove Check: Inflate gloves (pneumatic test) to check for pinholes before donning.

• Containment: Weigh inside the fume hood. If the balance is external, use a secondary containment tray and a pre-tared closed vial.

Phase 2: Solubilization & Synthesis

• Solvent Choice: When dissolving in DMSO or DMF, be aware that these solvents are permeation enhancers , effectively carrying the cyanopyridone through skin and gloves faster than the solid alone.

• Reaction Monitoring: When sampling for TLC/LCMS, assume the syringe exterior is contaminated. Change outer gloves immediately after sampling.

Phase 3: Quenching & Cleanup

• Acid Warning: NEVER quench reaction mixtures containing this intermediate with strong acid (HCl/H₂SO₄) without verifying pH control. Risk of hydrolysis to amide/acid is high, but trace HCN evolution is a non-zero risk in complex matrices.

• Decontamination: Wipe surfaces with 10% Bleach (Sodium Hypochlorite) followed by water. The hypochlorite oxidizes trace cyanides/nitriles to less toxic cyanates.

Visualization: PPE Decision Logic

Caption: Decision matrix for selecting glove type and respiratory protection based on physical state and concentration.

Waste Disposal & Emergency Response

Disposal Protocol

Do not mix with general organic waste if the waste stream is destined for acidic treatment.

• Segregation: Collect in a dedicated container labeled "Toxic Organic Waste - Nitrile Contaminated" .

• pH Adjustment: Ensure the waste container is kept basic (pH > 9) using NaOH to prevent any potential volatility or hydrolysis.

• EPA Classification: While not always explicitly P-listed, treat as hazardous waste (characteristic of toxicity).

Emergency Response

• Skin Contact: Wash with soap and water for 15 minutes . Do not use alcohol (increases absorption).

• Spill (Solid): Do not dry sweep. Wet the powder with inert oil or water (if compatible) to suppress dust, then scoop into a waste drum.

References

• US EPA. (2025). Hazardous Waste Management for Academic Laboratories. Retrieved from [Link]